Boc-DL-hse(bzl)-oh

• CAS: 876617-13-9

Core Science & Biosynthesis

The Strategic Imperative of Protected Homoserine in the Synthesis of Quorum Sensing Analogs: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The synthesis of N-acyl homoserine lactone (AHL) analogs, pivotal molecules for modulating bacterial quorum sensing, is a cornerstone of anti-infective drug discovery and chemical biology. The chemical architecture of these signaling molecules—a homoserine lactone head group coupled to a variable acyl chain—belies the synthetic complexities inherent in their construction. A critical, yet often under-elucidated, aspect of this synthesis is the strategic use of protecting groups for the homoserine moiety. This in-depth technical guide provides a comprehensive exploration of the role of protected homoserine in the synthesis of quorum sensing analogs, moving beyond a mere recitation of protocols to a causal analysis of experimental choices. We will dissect the comparative advantages of common protecting group strategies, provide field-proven, self-validating experimental protocols, and offer insights into avoiding common pitfalls such as racemization and lactone instability.

Introduction: Quorum Sensing and the Synthetic Challenge of N-Acyl Homoserine Lactones

Gram-negative bacteria utilize a sophisticated cell-to-cell communication system known as quorum sensing (QS) to coordinate collective behaviors, including biofilm formation, virulence factor production, and antibiotic resistance.[1][2] This communication is mediated by small, diffusible signaling molecules, the most common of which are N-acyl homoserine lactones (AHLs).[1][3] AHLs consist of a conserved homoserine lactone (HSL) ring N-acylated with a fatty acid chain that can vary in length, saturation, and oxidation at the C3 position.[3] The discovery that interfering with QS can attenuate bacterial virulence without exerting selective pressure for resistance has positioned AHL analogs as promising candidates for novel anti-infective therapies.[4]

The synthesis of diverse libraries of AHL analogs is therefore crucial for structure-activity relationship (SAR) studies and the development of potent QS inhibitors or probes.[4][5] The synthetic chemist's primary challenge lies in the chemoselective acylation of the homoserine lactone's secondary amine without inducing unwanted side reactions. The unprotected amine is a potent nucleophile, but its presence can complicate acylation and lead to side products. Furthermore, the chiral center at the alpha-carbon of the homoserine lactone is susceptible to racemization under certain conditions, and the lactone ring itself is prone to hydrolysis, particularly under basic conditions.[6] This necessitates a robust synthetic strategy centered around the temporary masking, or "protection," of the amine functionality.

The Lynchpin of Strategy: Why Protect Homoserine?

The decision to employ a protecting group for the homoserine amine is not merely a matter of convenience; it is a strategic imperative that dictates the success, efficiency, and purity of the final product. The primary motivations for protecting the homoserine moiety are:

• Preventing Self-Condensation and Side Reactions: An unprotected amine can react with activated acylating agents to form multiple acylation products or participate in other undesired side reactions.

• Enhancing Solubility and Handling: N-protected homoserine derivatives often exhibit improved solubility in organic solvents commonly used for synthesis, facilitating homogenous reaction conditions and simplifying purification.

• Controlling Chemoselectivity: In the synthesis of complex AHL analogs with multiple reactive functional groups, orthogonal protecting group strategies are essential to ensure that only the desired amine is acylated.

• Minimizing Racemization: Certain protecting groups and coupling conditions can help to preserve the stereochemical integrity of the chiral center at the alpha-position of the homoserine lactone.

The choice of protecting group is therefore a critical decision that influences the entire synthetic route, from the initial protection step to the final deprotection and purification.

A Comparative Analysis of Key Protecting Groups for Homoserine

The selection of an appropriate amine-protecting group is governed by its stability to the planned reaction conditions and the ease and selectivity of its removal. For homoserine lactone in the context of AHL synthesis, the most commonly employed protecting groups are the acid-labile tert-butoxycarbonyl (Boc) group and the base-labile 9-fluorenylmethoxycarbonyl (Fmoc) group. The benzyloxycarbonyl (Z or Cbz) group also finds application, though less frequently.

Protecting Group	Structure	Cleavage Conditions	Advantages	Disadvantages
Boc (tert-butoxycarbonyl)		Strong acids (e.g., TFA, HCl)[3]	Stable to a wide range of nucleophiles and bases. Widely used and cost-effective.	Harsh acidic cleavage may not be suitable for acid-sensitive substrates. The t-butyl cation generated during deprotection can lead to side reactions.
Fmoc (9-fluorenylmethoxycarbonyl)		Mildly basic conditions (e.g., piperidine in DMF)	Orthogonal to Boc and other acid-labile groups. Cleavage conditions are generally mild.	Not stable to strong bases. The dibenzofulvene byproduct of deprotection can be problematic in some cases.
Z (Cbz) (benzyloxycarbonyl)		Catalytic hydrogenation (H₂/Pd-C)	Stable to both acidic and basic conditions. Orthogonal to both Boc and Fmoc.	Requires specialized equipment for hydrogenation. Not suitable for substrates containing reducible functional groups (e.g., alkynes, alkenes).

Expertise in Action: Choosing the Right Tool for the Job

• For routine solution-phase synthesis of simple AHL analogs, the Boc group is often the protecting group of choice. Its stability and the straightforward nature of the protection and deprotection steps make it a reliable workhorse.

• When synthesizing complex AHL analogs on a solid support or when orthogonal protection is required, the Fmoc group is indispensable. Its base-lability allows for selective deprotection without cleaving acid-labile linkers to the solid support or other acid-labile protecting groups on the acyl chain.[7]

• The Z group is a valuable option when absolute stability to both acids and bases is required during intermediate steps. However, its removal by catalytic hydrogenation limits its applicability.

Experimental Protocols: A Self-Validating System

The following protocols are designed to be self-validating, with clear checkpoints and expected outcomes.

Solution-Phase Synthesis Using Boc-Protected Homoserine Lactone

This protocol outlines a robust method for the synthesis of a generic N-acyl homoserine lactone.

Caption: Solution-phase synthesis workflow.

Step 1: Boc Protection of L-Homoserine Lactone

• Materials: L-Homoserine lactone hydrobromide, Di-tert-butyl dicarbonate (Boc₂O), Triethylamine (Et₃N), Dichloromethane (DCM).

• Procedure:

  • Suspend L-homoserine lactone hydrobromide (1.0 eq) in DCM.

  • Cool the suspension to 0 °C in an ice bath.

  • Add Et₃N (2.2 eq) dropwise to neutralize the hydrobromide salt and basify the solution.

  • Add a solution of Boc₂O (1.1 eq) in DCM dropwise.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Wash the reaction mixture with 1 M HCl, saturated NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield Boc-L-homoserine lactone as a white solid or oil.

• Self-Validation: The product can be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry. The presence of the Boc group will be evident by a characteristic singlet at ~1.4 ppm in the ¹H NMR spectrum.

Step 2: Acylation of Boc-L-Homoserine Lactone

• Materials: Boc-L-homoserine lactone, desired carboxylic acid, 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), 1-Hydroxybenzotriazole (HOBt), N,N-Diisopropylethylamine (DIPEA), DCM.

• Procedure:

  • Dissolve the carboxylic acid (1.2 eq) in DCM.

  • Add EDC (1.2 eq) and HOBt (1.2 eq) and stir for 15 minutes at room temperature to form the activated ester.

  • Add a solution of Boc-L-homoserine lactone (1.0 eq) in DCM, followed by DIPEA (1.5 eq).

  • Stir the reaction at room temperature for 12-24 hours.

  • Monitor the reaction by TLC.

  • Upon completion, dilute with DCM and wash with 1 M HCl, saturated NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Self-Validation: The crude product can be analyzed by LC-MS to confirm the formation of the desired N-acylated product.

Step 3: Boc Deprotection

• Materials: N-Boc-N-acyl-L-homoserine lactone, Trifluoroacetic acid (TFA), DCM.

• Procedure:

  • Dissolve the crude N-Boc-N-acyl-L-homoserine lactone in DCM.

  • Add an equal volume of TFA.

  • Stir the reaction at room temperature for 1-2 hours.

  • Monitor the reaction by TLC.

  • Concentrate the reaction mixture under reduced pressure to remove the TFA and DCM.

• Self-Validation: The disappearance of the Boc group can be confirmed by ¹H NMR (loss of the singlet at ~1.4 ppm).

Step 4: Purification

• Materials: Crude N-acyl-L-homoserine lactone, Silica gel, appropriate solvent system (e.g., ethyl acetate/hexanes or dichloromethane/methanol).

• Procedure:

  • Purify the crude product by silica gel column chromatography using an appropriate solvent gradient.[3]

  • Combine the fractions containing the pure product and concentrate under reduced pressure.

• Self-Validation: The purity of the final product should be assessed by HPLC and its identity confirmed by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry.

Solid-Phase Synthesis Using Fmoc-Protected Homoserine

Solid-phase synthesis offers advantages for library construction and purification.

Caption: Solid-phase synthesis workflow.

Note: In this strategy, a tert-butyl (tBu) group is used to protect the side-chain hydroxyl of homoserine, which is cleaved simultaneously with the cleavage from the resin.

Orthogonal Protection in the Synthesis of Functionalized AHL Analogs

The true power of protecting group chemistry is realized in the synthesis of complex AHL analogs, such as those functionalized with reporter tags (e.g., alkynes or azides for click chemistry) or photoactivatable cross-linkers.[8] In these cases, an orthogonal protection strategy is essential.

For example, to synthesize an AHL analog with an azide-functionalized acyl chain for subsequent "click" chemistry modification, one might employ an Fmoc-protected homoserine on a solid support. The Fmoc group can be removed with piperidine to allow for acylation with the azide-containing carboxylic acid. The other protecting groups on the acyl chain, if any, and the resin linkage would need to be stable to these basic conditions. The final cleavage from the resin and deprotection of any side-chain protecting groups would then be performed under acidic conditions, which are compatible with the azide functionality.

Conclusion: A Foundation for Innovation

The strategic use of protected homoserine is fundamental to the successful synthesis of N-acyl homoserine lactone analogs. By understanding the causal relationships behind the choice of protecting groups and the nuances of their application, researchers can design and execute robust, efficient, and reproducible synthetic routes. The Boc and Fmoc protecting groups, with their orthogonal deprotection schemes, provide a versatile toolkit for both solution-phase and solid-phase synthesis. The detailed, self-validating protocols provided in this guide serve as a reliable foundation upon which to build, enabling the synthesis of diverse libraries of AHL analogs for the continued exploration of quorum sensing and the development of next-generation anti-infective agents.

References

• Synthesis of N-Acyl Homoserine Lactone Analogues Reveals Strong Activators of SdiA, the Salmonella enterica Serovar Typhimurium LuxR Homologue - PMC. (n.d.). Retrieved February 4, 2026, from [Link]

• Synthesis of N-acyl-homoserine lactones analogs for improving the potential application of Acidithiobacillus thiooxidans in bioleaching - PubMed. (2025, September 20). Retrieved February 4, 2026, from [Link]

• (A) Comparison of Boc and Fmoc SPPS. Fmoc/tBu SPPS employs removal of... - ResearchGate. (n.d.). Retrieved February 4, 2026, from [Link]

• An Efficient Synthesis of a Probe for Protein Function: 2,3-Diaminopropionic Acid with Orthogonal Protecting Groups - Organic Chemistry Portal. (n.d.). Retrieved February 4, 2026, from [Link]

• N-Acylhomoserine Lactones Undergo Lactonolysis in a pH-, Temperature-, and Acyl Chain Length-Dependent Manner during Growth of Yersinia pseudotuberculosis and Pseudomonas aeruginosa - PMC - NIH. (n.d.). Retrieved February 4, 2026, from [Link]

• Defining the structure and function of acyl-homoserine lactone autoinducers - PMC. (2012, August 22). Retrieved February 4, 2026, from [Link]

• Heterocyclic Chemistry Applied to the Design of N-Acyl Homoserine Lactone Analogues as Bacterial Quorum Sensing Signals Mimics - MDPI. (n.d.). Retrieved February 4, 2026, from [Link]

• Short Synthesis of Structurally Diverse N-Acylhomoserine Lactone Analogs and Discovery of Novel Quorum Quenchers Against Gram-Negative Pathogens - MDPI. (n.d.). Retrieved February 4, 2026, from [Link]

• Design, Synthesis, and Biological Evaluation of N-Acyl-Homoserine Lactone Analogs of Quorum Sensing in Pseudomonas aeruginosa - Frontiers. (n.d.). Retrieved February 4, 2026, from [Link]

• Detection of New Quorum Sensing N-Acyl Homoserine Lactones From Aeromonas veronii. (n.d.). Retrieved February 4, 2026, from [Link]

• (PDF) Acyl Homoserine-Lactone Quorum-Sensing Signal Generation - ResearchGate. (n.d.). Retrieved February 4, 2026, from [Link]

• Design, Synthesis, and Biological Evaluation of N-Acyl-Homoserine Lactone Analogs of Quorum Sensing in Pseudomonas aeruginosa - PMC - NIH. (n.d.). Retrieved February 4, 2026, from [Link]

• Reaction of Acylated Homoserine Lactone Bacterial Signaling Molecules with Oxidized Halogen Antimicrobials - PMC - NIH. (n.d.). Retrieved February 4, 2026, from [Link]

Sources

• 1. Frontiers | Design, Synthesis, and Biological Evaluation of N-Acyl-Homoserine Lactone Analogs of Quorum Sensing in Pseudomonas aeruginosa [frontiersin.org]
• 2. Design, Synthesis, and Biological Evaluation of N-Acyl-Homoserine Lactone Analogs of Quorum Sensing in Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of N-Acyl Homoserine Lactone Analogues Reveals Strong Activators of SdiA, the Salmonella enterica Serovar Typhimurium LuxR Homologue - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Short Synthesis of Structurally Diverse N-Acylhomoserine Lactone Analogs and Discovery of Novel Quorum Quenchers Against Gram-Negative Pathogens [mdpi.com]
• 5. Synthesis of N-acyl-homoserine lactones analogs for improving the potential application of Acidithiobacillus thiooxidans in bioleaching - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. N-Acylhomoserine Lactones Undergo Lactonolysis in a pH-, Temperature-, and Acyl Chain Length-Dependent Manner during Growth of Yersinia pseudotuberculosis and Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Straightforward N-Acyl Homoserine Lactone Discovery and Annotation by LC-MS/MS-based Molecular Networking - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Heterocyclic Chemistry Applied to the Design of N-Acyl Homoserine Lactone Analogues as Bacterial Quorum Sensing Signals Mimics [mdpi.com]

Technical Guide: Solubility and Handling of Boc-DL-Hse(Bzl)-OH in DMF and DCM

Part 1: Executive Summary

Boc-DL-Hse(Bzl)-OH (N-alpha-t-Butyloxycarbonyl-O-benzyl-DL-homoserine) is a critical building block in the synthesis of peptidomimetics and protease inhibitors.[1] Its dual-protection scheme—utilizing the acid-labile Boc group for the N-terminus and the robust Benzyl (Bzl) ether for the homoserine side chain—dictates a specific solubility profile essential for efficient Solid Phase Peptide Synthesis (SPPS).[1]

This guide provides an in-depth analysis of its solubility in Dichloromethane (DCM) and Dimethylformamide (DMF) , the two primary solvent systems in peptide chemistry.[1] Correct solvent selection is not merely a matter of dissolution; it fundamentally impacts coupling kinetics, racemization rates, and resin swelling properties.

Part 2: Physicochemical Profile & Solubility Mechanisms[1][2]

To understand the solubility behavior of Boc-DL-Hse(Bzl)-OH, one must analyze the competition between its lipophilic protecting groups and its polar backbone.[1]

Structural Analysis

• Lipophilic Domains: The tert-butyl group (Boc) and the phenyl ring (Benzyl) provide significant hydrophobic bulk. These moieties drive high solubility in non-polar to moderately polar organic solvents.

• Polar Domains: The carboxylic acid (-COOH) and the carbamate (-NH-CO-O-) introduce hydrogen bonding capabilities (both donors and acceptors).[1]

Solvent Interaction Mechanisms[1]

Feature	Dichloromethane (DCM)	Dimethylformamide (DMF)
Solvent Type	Non-polar / Moderately Polar Aprotic	Polar Aprotic
Dielectric Constant	~8.9	~36.7
Solubility Mechanism	Dispersion Forces & Weak Dipole: The lipophilic Bzl and Boc groups interact favorably with the chlorinated hydrocarbon structure of DCM.[1]	Dipole-Dipole & H-Bonding: DMF solvates the polar amide backbone and carboxylic acid, disrupting intermolecular H-bonds between amino acid molecules.[1]
Primary Utility	Standard coupling solvent; excellent resin swelling (polystyrene).[1]	Aggregation disruption; dissolving difficult sequences; higher boiling point stability.
Solubility Rating	High (> 100 mg/mL typical)	High (> 100 mg/mL typical)

Part 3: Operational Solubility & Protocols

Standard Dissolution Protocol (0.2 M Concentration)

For most SPPS applications, a concentration of 0.1 M to 0.5 M is standard. The following protocol ensures complete solvation and minimizes aggregation.

Materials:

• Boc-DL-Hse(Bzl)-OH (MW: ~309.36 g/mol )[1]

• Anhydrous DCM (HPLC Grade)[1]

• Anhydrous DMF (Sequencing Grade)[1]

• Sonicator (optional)[1][2]

Step-by-Step Methodology:

• Calculation: Determine the mass required. For 10 mL of a 0.2 M solution:

• Primary Solvent Addition (DCM):

  • Add the weighed powder to a glass vial.

  • Add 80% of the final volume of DCM.

  • Observation: The powder should dissolve rapidly with gentle swirling. The solution should be clear and colorless.

• Secondary Solvent Strategy (DMF - if needed):

  • If the solution appears cloudy or if "gelation" occurs (common in cold labs), add DMF dropwise.

  • DMF acts as a cosolvent to break intermolecular hydrogen bonds.

  • Note: For coupling reactions using HBTU/HATU, DMF is often the preferred primary solvent due to activator solubility.

• Final Adjustment: Make up to volume with the primary solvent.

Comparative Solvent Suitability Table

Application	Preferred Solvent	Scientific Rationale
Carbodiimide Coupling (DCC/DIC)	DCM	DCM promotes tight ion-pairing and minimizes racemization.[1] It provides optimal swelling for Merrifield resins.
Onium Salt Coupling (HBTU/HATU)	DMF	These activators (uronium/phosphonium salts) have poor solubility in DCM.[1] DMF is required to maintain a homogeneous reaction mixture.
Resin Swelling	DCM	Polystyrene-divinylbenzene (PS-DVB) resins swell maximally in DCM, improving diffusion of the protected amino acid into the bead core.[1]
Aggregation Breaking	DMF	If the growing peptide chain aggregates (beta-sheet formation), DMF disrupts these interactions better than DCM.[1]

Part 4: Workflow Visualization

The following diagram illustrates the decision matrix for solvent selection based on the intended synthetic step.

Caption: Decision matrix for solvent selection (DCM vs. DMF) based on coupling chemistry and solubility observation.

Part 5: Troubleshooting & Stability

Acid Sensitivity (DCM Caution)

While Boc groups are acid-labile, they are stable in pure DCM.[1] However, trace acid (e.g., from degrading chloroform or stabilized DCM) can cause premature deprotection.

• Recommendation: Always use Amylene-stabilized DCM or freshly distilled DCM.[1] Avoid DCM stabilized with methanol if high sensitivity is suspected, though for Boc chemistry, this is rarely an issue compared to Fmoc.

Gelation

Racemic mixtures (DL) often have different crystal lattice energies than pure enantiomers, sometimes leading to slower dissolution or gelation at high concentrations (>0.5 M).[1]

• Fix: If gelation occurs in DCM, add N-Methyl-2-pyrrolidone (NMP) or DMF (up to 10% v/v).[1][2] These polar solvents disrupt the intermolecular hydrogen bonding network responsible for the gel.

Precipitation

If the solution precipitates upon standing:

• Check temperature (ensure > 20°C).

• Verify water content.[2] The benzyl ether is hydrophobic; water intrusion in DMF (which is hygroscopic) can force the compound out of solution.

Part 6: References

• Sigma-Aldrich. Boc-Ser(Bzl)-OH Product Specification and Solubility Data. Retrieved from

• ChemPep. Boc Solid Phase Peptide Synthesis: Solvent Selection and Protocols. Retrieved from

• Bachem. General Handling of Boc-Amino Acids. Retrieved from

• PubChem. O-Benzyl-DL-homoserine Compound Summary. National Library of Medicine. Retrieved from

• AAPPTec. Planning a Peptide Synthesis: Boc vs Fmoc Strategies. Retrieved from

Sources

• 1. N-(tert-Butoxycarbonyl)-L-phenylalanine | 13734-34-4 [chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

A Senior Application Scientist’s Guide to Boc-DL-Homoserine(Benzyl)-OH: Evaluating Supplier Specifications for Drug Development

For researchers and drug development professionals, the quality of starting materials is a cornerstone of successful and reproducible outcomes. Non-standard amino acids, such as Boc-DL-Homoserine(Benzyl)-OH, are pivotal building blocks in the synthesis of novel peptides and complex molecular architectures. Their utility, however, is directly tied to their purity and well-defined characterization. This guide provides an in-depth technical framework for evaluating supplier specifications of Boc-DL-Homoserine(Benzyl)-OH, ensuring that the material you procure meets the rigorous demands of your research.

As a protected derivative of homoserine, this compound features a tert-butoxycarbonyl (Boc) group on the α-amine and a benzyl ether on the side-chain hydroxyl. This orthogonal protection scheme is fundamental to its utility in solid-phase peptide synthesis (SPPS), where the acid-labile Boc group can be selectively removed without affecting the benzyl group, which requires different conditions like hydrogenolysis for cleavage.[1][2][3] The "DL" designation indicates a racemic mixture of both D and L enantiomers, a critical consideration that dictates its suitability for specific applications, such as in the generation of peptide libraries or when the stereochemistry at a particular position is not a critical determinant of biological activity.

Core Specifications: A Quantitative Overview

When sourcing Boc-DL-Homoserine(Benzyl)-OH, the Certificate of Analysis (CoA) is your primary data source. However, understanding the context of each parameter is crucial. Below is a table summarizing the key specifications a high-quality supplier should provide. Note that while specific CAS numbers exist for the L-enantiomer (59408-74-1) and the D-enantiomer (150009-60-2), a dedicated CAS number for the DL-racemic mixture is less common; it is often sold as a mixture of the two.[4][5]

Parameter	Typical Specification	Significance & Rationale
IUPAC Name	2-[(tert-butoxycarbonyl)amino]-4-(phenylmethoxy)butanoic acid	Unambiguous chemical identifier based on systematic nomenclature.
Synonyms	Boc-DL-HomoSer(Bzl)-OH	Common laboratory shorthand; ensures correct material identification.
CAS Number	Mixture of 59408-74-1 (L) and 150009-60-2 (D)	Crucial for regulatory and safety documentation. The lack of a single CAS for the racemate should be noted.
Molecular Formula	C₁₆H₂₃NO₅	Confirms the elemental composition of the molecule.[4][5]
Molecular Weight	309.36 g/mol	Essential for accurate molar calculations in reaction stoichiometry.[4][5][6][7]
Purity (HPLC)	≥ 98% (A common standard, ≥ 99% is available for cGMP-grade)	The most critical parameter for ensuring the absence of synthetic by-products or starting materials.
Appearance	White to off-white crystalline powder or solid	A primary visual check. Deviations (e.g., yellowing) may indicate degradation or impurities.[4][5]
Melting Point	Approx. 45-60 °C (Range can vary)	A useful indicator of purity. Pure compounds have a sharp melting range. Racemates may have a different melting point than individual enantiomers.[4][5]
Optical Rotation	[α]ᴅ: -2° to +2° (or Not Specified)	For a 1:1 racemic mixture, the net optical rotation should be negligible. Significant rotation indicates enantiomeric impurity.
Storage Conditions	2-8 °C, under inert atmosphere	Essential for maintaining chemical stability and preventing degradation over time.[4][5][6][7][]

Validating the Specifications: A Methodological Deep Dive

A specification sheet is a claim that must be backed by robust analytical data. As a scientist, you must understand the methodologies used to generate these claims. This section outlines the self-validating experimental protocols that underpin a trustworthy Certificate of Analysis.

Identity and Structural Confirmation

The foundational assurance is that the material is, in fact, Boc-DL-Homoserine(Benzyl)-OH.

¹H NMR is the gold standard for structural elucidation. It provides a fingerprint of the molecule by mapping the chemical environment of every proton.

• Causality: If the molecule has the correct structure, its ¹H NMR spectrum will show specific, predictable signals. The integration (area under the peak) for each signal will correspond to the number of protons, and the splitting pattern (multiplicity) will reveal adjacent protons. For Boc-DL-Homoserine(Benzyl)-OH, one would expect to see signals corresponding to the Boc group (~1.4 ppm, 9H, singlet), the benzyl group protons (~7.3 ppm, 5H, multiplet; ~4.5 ppm, 2H, singlet), and the homoserine backbone protons.

MS validates the molecular weight of the compound.

• Causality: When analyzed by a technique like Electrospray Ionization (ESI-MS), the compound will be ionized (e.g., [M+H]⁺ or [M+Na]⁺). The resulting mass-to-charge ratio (m/z) should correspond directly to the calculated molecular weight (309.36). A peak at ~310.16 m/z for [M+H]⁺ would provide strong evidence for the correct molecular formula.

Purity Determination: The Role of HPLC

High-Performance Liquid Chromatography (HPLC) is the industry-standard method for quantifying the purity of non-volatile organic compounds. It separates the main compound from any impurities.

This protocol describes a self-validating system for determining the purity of Boc-DL-Homoserine(Benzyl)-OH.

• Preparation of Mobile Phase:

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in HPLC-grade water.

  • Mobile Phase B: 0.1% Acetonitrile in HPLC-grade water.

  • Rationale: TFA is an ion-pairing agent that sharpens peaks for acidic compounds. Acetonitrile is a common organic modifier for reverse-phase chromatography.

• Sample Preparation:

  • Accurately weigh and dissolve the sample in a suitable solvent (e.g., 50:50 Acetonitrile/Water) to a final concentration of 1 mg/mL.

  • Filter the sample through a 0.22 µm syringe filter before injection.

  • Rationale: Accurate concentration is key for quantification. Filtering prevents particulates from damaging the HPLC column and system.

• HPLC System and Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 220 nm.

  • Gradient:

    • 0-5 min: 30% B

    • 5-25 min: 30% to 90% B

    • 25-30 min: 90% B

    • 30-32 min: 90% to 30% B

    • 32-37 min: 30% B (re-equilibration)

  • Rationale: A gradient elution is necessary to separate compounds with different polarities, ensuring that both early-eluting polar impurities and late-eluting non-polar impurities are detected. Detection at 220 nm is suitable for observing the peptide bond and aromatic benzyl group.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate purity as the percentage of the main peak area relative to the total area of all peaks.

  • Trustworthiness: This method assumes all compounds have a similar response factor at 220 nm. For rigorous cGMP analysis, a reference standard and relative response factors would be used.

Visualizing Key Concepts

Visual aids are indispensable for clarifying complex chemical and procedural information.

Chemical Structure and Protecting Groups

The diagram below illustrates the molecular structure and highlights the two key protecting groups that give this molecule its synthetic utility.

Caption: Structure of Boc-DL-Homoserine(Benzyl)-OH with protecting groups.

Orthogonal Deprotection Strategy

The strategic value of this reagent lies in its orthogonal protecting groups, which can be removed sequentially without interfering with each other.

Caption: Orthogonal deprotection workflow for Boc and Benzyl groups.

Quality Control and Assurance Workflow

A robust QC workflow ensures that every batch of material meets the required specifications before it is released to a customer.

Caption: A typical Quality Control workflow from synthesis to researcher.

Concluding Insights for the End-User

When procuring Boc-DL-Homoserine(Benzyl)-OH, your role extends beyond simply accepting a supplier's CoA.

• Question Batch-to-Batch Consistency: Ask for CoAs from several different lots to assess consistency in purity and physical properties.

• Understand the Synthesis: While proprietary, a supplier may provide general information about the synthetic route. This can provide clues about potential impurities that may not be captured in a standard HPLC screen.

• Perform an Incoming QC Check: For critical applications, it is prudent to perform a simple identity check, such as ¹H NMR, on incoming material to verify it against the supplier's CoA. This small investment of time can prevent the costly failure of a large-scale synthesis.

By approaching material procurement with scientific rigor and a deep understanding of the data behind the specifications, you can ensure the integrity of your research and accelerate the path of drug discovery and development.

References

• Sunresin. (n.d.). Boc / Bzl Solid Phase Synthesis. Retrieved February 4, 2026, from [Link]

• Autech. (n.d.). Understanding Boc-Ser(Bzl)-OH: Synthesis, Properties, and Applications for R&D. Retrieved February 4, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). O-Benzyl-DL-homoserine. PubChem Compound Database. Retrieved February 4, 2026, from [Link]

Sources

• 1. Boc / Bzl Solid Phase Synthesis - Sunresin [seplite.com]
• 2. nbinno.com [nbinno.com]
• 3. chempep.com [chempep.com]
• 4. chemimpex.com [chemimpex.com]
• 5. chemimpex.com [chemimpex.com]
• 6. chemimpex.com [chemimpex.com]
• 7. chemimpex.com [chemimpex.com]

Protocols & Analytical Methods

Protocol for coupling Boc-DL-Hse(Bzl)-OH in SPPS

Protocol for the Efficient Coupling of Boc-DL-Hse(Bzl)-OH in Solid-Phase Peptide Synthesis (SPPS)

Introduction

The incorporation of non-proteinogenic amino acids into peptide sequences is a cornerstone of modern drug discovery and development, enabling the synthesis of peptides with enhanced stability, novel biological activities, and improved pharmacokinetic profiles. Boc-DL-Hse(Bzl)-OH, a protected derivative of homoserine, is a valuable building block for introducing a flexible, hydrophilic four-carbon side chain with a protected hydroxyl group. The benzyl ether protection of the side-chain hydroxyl group prevents undesirable side reactions during peptide synthesis and can be readily removed during the final cleavage and deprotection step. This document provides a comprehensive, field-proven protocol for the efficient coupling of Boc-DL-Hse(Bzl)-OH in manual Boc-based solid-phase peptide synthesis (SPPS).

Core Principles of Boc-SPPS and Amino Acid Activation

Solid-phase peptide synthesis (SPPS) is a widely used technique for the chemical synthesis of peptides, where the growing peptide chain is covalently attached to an insoluble solid support (resin).[1][2] The synthesis proceeds in a cyclical manner, with each cycle consisting of the deprotection of the N-terminal protecting group, followed by the coupling of the next protected amino acid.[1][3]

In Boc-based SPPS, the temporary Nα-protecting group is the tert-butoxycarbonyl (Boc) group, which is labile to moderate acid, typically trifluoroacetic acid (TFA).[3][4] The side-chain protecting groups, such as the benzyl group on the homoserine side chain, are generally stable to these conditions but are cleaved by strong acids like hydrofluoric acid (HF) or trifluoromethanesulfonic acid (TFMSA) during the final cleavage of the peptide from the resin.[4]

A critical step in peptide synthesis is the activation of the carboxylic acid of the incoming amino acid to facilitate the formation of a peptide bond with the free amine of the resin-bound peptide.[5][6] This is typically achieved using coupling reagents that convert the carboxylic acid into a more reactive species, such as an active ester.[7][8]

Materials and Reagents

• Amino Acid: Boc-DL-Hse(Bzl)-OH (CAS: 59408-74-1 for the L-isomer, the DL-mixture is also commercially available)

• Resin: Appropriate resin for Boc-SPPS (e.g., Merrifield resin, PAM resin) pre-loaded with the C-terminal amino acid.

• Solvents:

  • N,N-Dimethylformamide (DMF) (peptide synthesis grade)

  • Dichloromethane (DCM) (peptide synthesis grade)

• Deprotection Reagent: 50% (v/v) Trifluoroacetic acid (TFA) in DCM

• Neutralization Reagent: 5-10% (v/v) N,N-Diisopropylethylamine (DIPEA) in DMF or DCM

• Coupling Reagents (choose one system):

  • HBTU/HOBt System:

    • O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HBTU)

    • 1-Hydroxybenzotriazole (HOBt)

  • DIC/HOBt System:

    • N,N'-Diisopropylcarbodiimide (DIC)

    • 1-Hydroxybenzotriazole (HOBt)

• Activation Base: N,N-Diisopropylethylamine (DIPEA)

• Washing Solvents: DMF, DCM

• Monitoring Reagent: Kaiser test kit (for monitoring primary amines)

• Equipment:

  • Solid-phase peptide synthesis reaction vessel

  • Shaker or bubbler for mixing

  • Filtration apparatus

  • Standard laboratory glassware

Experimental Protocol: Coupling of Boc-DL-Hse(Bzl)-OH

This protocol assumes a starting scale of 0.1 mmol of peptide-resin. All volumes are approximate and should be sufficient to ensure proper swelling and mixing of the resin.

Step 1: Resin Swelling and N-terminal Boc Deprotection

• Transfer the peptide-resin (0.1 mmol) to the reaction vessel.

• Wash the resin with DMF (3 x 2 mL) to remove any storage impurities.

• Swell the resin in DCM (2 mL) for 20-30 minutes.

• Drain the DCM.

• Add the deprotection solution (50% TFA in DCM, 2 mL) to the resin.

• Mix gently for 2 minutes.

• Drain the deprotection solution.

• Add fresh deprotection solution (2 mL) and mix for 20-30 minutes to ensure complete removal of the Boc group.[4] The resin bed volume may increase during this step.[9]

• Drain the deprotection solution.

• Wash the resin thoroughly with DCM (3 x 2 mL) and then DMF (3 x 2 mL) to remove residual TFA.

Step 2: Neutralization

• Add the neutralization solution (5-10% DIPEA in DMF, 2 mL) to the resin and mix for 5-10 minutes.

• Drain the neutralization solution.

• Repeat the neutralization step one more time.

• Wash the resin with DMF (5 x 2 mL) to remove excess base.

• Perform a Kaiser test on a small sample of resin beads. A positive result (blue beads) indicates the presence of a free primary amine, signifying successful Boc deprotection.

Step 3: Amino Acid Activation and Coupling

This step should be performed in a separate, dry vessel while the resin is undergoing neutralization and washing.

Method A: HBTU/HOBt Activation

• In a clean, dry vial, dissolve Boc-DL-Hse(Bzl)-OH (3-4 equivalents, 0.3-0.4 mmol, ~93-124 mg) and HOBt (3-4 equivalents, 0.3-0.4 mmol) in a minimal amount of DMF (~1.5 mL).

• Add HBTU (3-4 equivalents, 0.3-0.4 mmol) to the solution.

• Add DIPEA (6-8 equivalents, 0.6-0.8 mmol) to the activation mixture. The solution will typically change color.

• Allow the activation to proceed for 5-10 minutes.

Method B: DIC/HOBt Activation

• In a clean, dry vial, dissolve Boc-DL-Hse(Bzl)-OH (3-4 equivalents, 0.3-0.4 mmol, ~93-124 mg) and HOBt (3-4 equivalents, 0.3-0.4 mmol) in DMF (~1.5 mL).

• Cool the solution in an ice bath.

• Add DIC (3-4 equivalents, 0.3-0.4 mmol) to the solution and mix.

• Allow the activation to proceed for 10-15 minutes.

Coupling to the Resin

• Drain the final DMF wash from the neutralized peptide-resin.

• Immediately add the pre-activated Boc-DL-Hse(Bzl)-OH solution to the resin.

• Mix the reaction at room temperature for 1-2 hours. For sterically hindered couplings, the reaction time can be extended.[2]

Step 4: Post-Coupling Wash and Monitoring

• Drain the coupling solution from the reaction vessel.

• Wash the resin thoroughly with DMF (3 x 2 mL) and then DCM (3 x 2 mL) to remove any unreacted reagents and byproducts.

• Perform a Kaiser test on a small sample of the resin. A negative result (yellow or colorless beads) indicates that the coupling reaction is complete.

• If the Kaiser test is positive, a second coupling (double coupling) may be necessary.[2] To do this, repeat Step 3 with a freshly prepared activated solution of Boc-DL-Hse(Bzl)-OH.

Process Visualization

Caption: Workflow for the coupling of Boc-DL-Hse(Bzl)-OH in SPPS.

Quantitative Data Summary

Parameter	Recommended Value	Rationale
Boc-DL-Hse(Bzl)-OH	3-4 molar equivalents	Ensures a sufficient excess to drive the reaction to completion.
Coupling Reagents (HBTU/DIC)	3-4 molar equivalents	Stoichiometric amount relative to the amino acid for efficient activation.
HOBt	3-4 molar equivalents	Suppresses racemization and improves coupling efficiency.[10]
Activation Base (DIPEA)	6-8 molar equivalents	Neutralizes the protonated amino acid and facilitates the activation reaction.
Deprotection Time	20-30 minutes (main step)	Ensures complete removal of the Boc protecting group.
Coupling Time	1-2 hours	Generally sufficient for standard couplings. May be extended for difficult sequences.
Reaction Temperature	Room Temperature	Standard condition for most SPPS coupling reactions.

Troubleshooting and Scientific Insights

Issue	Potential Cause	Recommended Solution
Positive Kaiser test after coupling	Incomplete coupling reaction.	Perform a second coupling (double coupling) with freshly activated amino acid.[2] Consider extending the coupling time or using a more potent coupling reagent like HATU for subsequent difficult couplings.
Poor resin swelling	Aggregation of the peptide chain on the resin.	Wash the resin with a solvent mixture known to disrupt secondary structures, such as 25% DMSO in DMF. Using chaotropic salts in the wash solution can also be effective.
Low final peptide yield	Incomplete deprotection or coupling at multiple steps.	Ensure fresh, high-quality reagents are used. Meticulously monitor each deprotection and coupling step using the Kaiser test. For known difficult sequences, proactive strategies like double coupling at each step may be warranted.
Side reaction concerns	Potential for side-chain related side reactions.	The benzyl ether protecting group on the homoserine side chain is generally stable under standard Boc-SPPS conditions. However, prolonged exposure to strong acids should be avoided until the final cleavage. There is a potential for homoserine lactone formation, but this is more commonly observed during HF cleavage, especially for C-terminal methionine residues, and is less of a concern during the coupling step.[11]

Causality and Self-Validation

The protocol is designed to be self-validating through the systematic use of the Kaiser test. A positive test after deprotection confirms the availability of the free amine for coupling, while a negative test after coupling validates the completion of the reaction. This feedback loop at each cycle is critical for ensuring the integrity of the final peptide.

The choice of coupling reagents like HBTU or DIC in the presence of HOBt is based on their proven efficiency in promoting rapid and complete amide bond formation while minimizing the risk of racemization.[8][10] The use of a molar excess of the activated amino acid is a standard practice in SPPS to drive the reaction equilibrium towards product formation, ensuring a high coupling efficiency which is paramount for the synthesis of long peptides.[12]

Peptide aggregation, a common challenge in SPPS, can hinder both deprotection and coupling reactions by making the reactive sites inaccessible. The protocol emphasizes thorough washing steps, not only to remove excess reagents but also to maintain the solvation and swelling of the peptide-resin, which can help to mitigate aggregation.[1] Should aggregation occur, as indicated by poor swelling or a persistently positive Kaiser test, the use of chaotropic agents or structure-disrupting solvents is recommended.

References

• BenchChem. (n.d.). Solubility issues of Boc-DL-Phg-OH in peptide synthesis solvents.
• Nowick, J. S. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine.

• Coin, I., et al. (2014). Methods and protocols of modern solid phase peptide synthesis. In Methods in Molecular Biology (Vol. 1047, pp. 441-474). Humana Press. Retrieved from [Link]

• Gyros Protein Technologies. (n.d.). Solid-phase Peptide Synthesis (SPPS) in Research & Development. Retrieved from [Link]

• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). Retrieved from [Link]

• AAPPTec. (n.d.). Boc-Tyr(Bzl)-OH. Retrieved from [Link]

• AAPPTec. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• AAPPTec. (n.d.). Coupling Reagents. Retrieved from [Link]

• Khan Academy. (2010). Carboxylic Acid Activation. Retrieved from [Link]

• Russo, A., et al. (2023). Dipropyleneglycol Dimethylether, New Green Solvent for Solid-Phase Peptide Synthesis: Further Challenges to Improve Sustainability in the Development of Therapeutic Peptides. Molecules, 28(12), 4889. Retrieved from [Link]

• Schaller, C. P. (n.d.). Peptide and Protein Synthesis. Retrieved from [Link]

• El-Faham, A., & Albericio, F. (2011). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development, 15(4), 940–972. Retrieved from [Link]

• Merck Millipore. (n.d.). Novabiochem® Coupling reagents. Retrieved from [Link]

• Rodionov, I. L., et al. (1992). A swellographic approach to monitoring continuous flow solid phase peptide synthesis. Peptide Research, 5(2), 117-122. Retrieved from [Link]

• Organic Syntheses. (2024). Dipeptide Syntheses via Activated α-Amino Esters. Retrieved from [Link]

• AAPPTec. (n.d.). Boc-Ser(Bzl)-OH. Retrieved from [Link]

• Isidro-Llobet, A., et al. (2013). Side reactions in the SPPS of Cys-containing peptides. Journal of Peptide Science, 19(3), 167-174. Retrieved from [Link]

• Wikipedia. (n.d.). Peptide synthesis. Retrieved from [Link]

• Pentel, K., et al. (2020). Sustainable Peptide Synthesis Enabled by a Transient Protecting Group. Angewandte Chemie International Edition, 59(23), 8963-8968. Retrieved from [Link]

• AAPPTec. (n.d.). Guide to Solid Phase Peptide Synthesis. Retrieved from [Link]

• Luxembourg Bio Technologies Ltd. (2013). Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. Retrieved from [Link]

Sources

• 1. bachem.com [bachem.com]
• 2. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 3. peptide.com [peptide.com]
• 4. chempep.com [chempep.com]
• 5. youtube.com [youtube.com]
• 6. Reactivity: substitution at carboxyl [employees.csbsju.edu]
• 7. bachem.com [bachem.com]
• 8. 肽偶联剂选择指南 [sigmaaldrich.com]
• 9. researchgate.net [researchgate.net]
• 10. peptide.com [peptide.com]
• 11. peptide.com [peptide.com]
• 12. chemistry.du.ac.in [chemistry.du.ac.in]

Using Boc-DL-Hse(Bzl)-OH in Merrifield solid phase synthesis

Application Note: High-Fidelity Solid Phase Synthesis of Homoserine Peptides Using Boc-DL-Hse(Bzl)-OH

Executive Summary

This guide details the integration of Boc-DL-Hse(Bzl)-OH into Merrifield solid-phase peptide synthesis (SPPS).[1] Homoserine (Hse) is a non-proteinogenic amino acid critical for peptidomimetics and studying methionine oxidation.[1] However, its use is complicated by its tendency to undergo intramolecular cyclization to form homoserine lactone (Hsl) under acidic conditions.[1]

The Benzyl (Bzl) ether protection on the side chain is the critical chemical control point. It prevents premature lactonization during the repetitive trifluoroacetic acid (TFA) deprotection cycles of Boc chemistry. This protocol outlines the Cesium Salt Loading Method (to prevent racemization during anchoring) and the specific cleavage conditions required to manage the Hse/Hsl equilibrium post-synthesis.

Critical Note on Stereochemistry: As the starting material is racemic (DL ), the resulting product will be a mixture of diastereomers (if other chiral centers are present). Chromatographic separation (RP-HPLC) is required if an enantiopure product is desired.[1]

Chemical Logic & Strategy

The "Lactone Trap" and Bzl Orthogonality

In standard SPPS, the side chain of Homoserine possesses a

-hydroxyl group. Without protection, the acidic conditions used to remove the Boc group (TFA) can catalyze the attack of this hydroxyl on the backbone carbonyl, leading to premature chain termination or lactonization.

• During Synthesis: The Bzl group masks the hydroxyl. It is stable to the 50% TFA used for Boc removal, maintaining the linear integrity of the peptide.

• Final Cleavage: The Bzl group is removed only by strong acids like Hydrogen Fluoride (HF) or Trifluoromethanesulfonic acid (TFMSA).[1] Upon removal, the Hse residue will spontaneously lactonize (forming Hsl) if it is at the C-terminus.

Pathway Visualization

Figure 1: Strategic role of Benzyl protection in preventing premature lactonization during peptide elongation.[1]

Materials & Equipment

Component	Specification	Purpose
Resin	Merrifield Resin (Chloromethyl polystyrene)	Solid support; 0.5–1.0 mmol/g substitution recommended.[1]
Amino Acid	Boc-DL-Hse(Bzl)-OH	Target building block.[1][2]
Activator	DCC (N,N'-Dicyclohexylcarbodiimide)	Coupling reagent.[1]
Base	Cesium Carbonate (Cs₂CO₃)	For Gisin's salt method (loading).[1]
Deprotection	TFA (Trifluoroacetic acid)	Removal of N-terminal Boc.[1][2]
Cleavage	Anhydrous HF (Hydrogen Fluoride)	Final cleavage and Bzl removal.[1]

Detailed Protocol

Phase 1: Resin Loading (Gisin's Cesium Salt Method)

Why this method? Direct esterification of Merrifield resin with tertiary amines (like TEA) can lead to quaternary ammonium salt formation and racemization.[1] The Cesium salt method is milder and stereochemically safer [1].

• Preparation of Cesium Salt:

  • Dissolve Boc-DL-Hse(Bzl)-OH (1.0 eq relative to resin substitution) in MeOH/H₂O (9:1).[1]

  • Titrate to pH 7.0 with 20% aqueous Cs₂CO₃ .[1][3]

  • Evaporate to dryness and chase with DMF (2x) to ensure the salt is anhydrous.

• Coupling to Resin:

  • Swell Merrifield resin in DMF (6 mL/g).[1]

  • Add the dried Cesium salt (1.0 eq) to the resin.[3]

  • Incubate at 50°C for 16–24 hours with gentle agitation.

  • Filter and wash: DMF (3x), MeOH (3x), DCM (3x).[1]

• Capping (Optional but Recommended):

  • Treat resin with acetic anhydride/pyridine in DCM to cap unreacted chloromethyl groups.[1]

Phase 2: Peptide Elongation (Standard Merrifield Cycle)

Perform the following cycle for each subsequent amino acid.

Step	Reagent	Time	Mechanism
1.[1] Wash	DCM	3 x 1 min	Removal of residual solvents.
2. Deprotect	50% TFA in DCM	1 x 2 min, 1 x 20 min	Removal of N-α-Boc group. Bzl remains intact.
3. Wash	DCM	3 x 1 min	Removal of TFA.
4. Neutralize	10% TEA in DCM	2 x 2 min	Neutralization of ammonium salt to free amine.
5. Wash	DCM	3 x 1 min	Removal of excess base.
6. Couple	Boc-AA-OH (3 eq) + DCC (3 eq)	60–120 min	Formation of peptide bond.[1] Monitor via Kaiser Test.[1]

Phase 3: Final Cleavage (HF Method)

Safety Alert: HF is extremely toxic and corrosive.[1] Use a specialized Teflon vacuum line apparatus.[1]

• Preparation:

  • Dry the peptide-resin under high vacuum overnight.[1]

  • Add scavenger: Anisole (10% v/v) is standard to capture benzyl carbocations.[1]

• Reaction:

  • Condense anhydrous HF into the reaction vessel at -78°C.

  • Warm to 0°C and stir for 45–60 minutes .

  • Note: This step removes the N-terminal Boc, the Side-chain Bzl, and cleaves the ester link to the resin.

• Workup:

  • Evaporate HF under vacuum.[1]

  • Precipitate the peptide with cold diethyl ether (removes scavengers).

  • Extract the peptide into aqueous acetic acid (10–50%) or water.

  • Lyophilize.[1]

Post-Cleavage Analysis & Troubleshooting

The Lactone Equilibrium

Upon HF cleavage, the Bzl group is removed. If Hse is at the C-terminus, it will exist in equilibrium between the open acid (Homoserine) and the closed ring (Homoserine Lactone).

• Acidic pH: Favors Lactone (Hsl) .[1]

• Basic pH: Favors Open Acid (Hse) .[1]

Recommendation: If the open form is required, the peptide must be treated with dilute base (e.g., 0.1 M NaOH) briefly, but this risks racemization. Most protocols isolate the peptide as the lactone [2].

Diastereomer Separation

Since Boc-DL-Hse(Bzl)-OH is racemic, the final product will contain both L-Hse and D-Hse isomers.[1]

• Method: Reverse-Phase HPLC (C18 column).

• Gradient: 0–60% Acetonitrile in Water (0.1% TFA).[1]

• Expectation: Diastereomers usually exhibit distinct retention times.[1] Collect fractions separately and analyze via Mass Spectrometry.[1]

Workflow Diagram

Figure 2: Complete workflow for Merrifield synthesis using Boc-DL-Hse(Bzl)-OH.

References

• Gisin, B. F. (1973).[1] The preparation of Merrifield-resins through total esterification with cesium salts. Helvetica Chimica Acta, 56(5), 1476–1482.[1]

• Merrifield, R. B. (1963).[1] Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society, 85(14), 2149–2154.

• Hanzelka, B. L., et al. (1999).[1] Acylhomoserine Lactone Synthase Activity of the Vibrio fischeri AinS Protein.[4] Journal of Bacteriology, 181(18), 5766–5770.[1] (Context on Hse Lactone formation). [1]

• Watson, W. T., et al. (2002).[1][4] Structural basis and specificity of acyl-homoserine lactone signal production in bacterial quorum sensing. Molecular Cell, 9(3), 685-694.[1][4]

Sources

• 1. Boc-MeThr(Bzl)-OH | C17H25NO5 | CID 7019524 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. peptide.com [peptide.com]
• 4. semanticscholar.org [semanticscholar.org]

Application Notes and Protocols for the Synthesis of Cyclic Peptides Containing Homoserine Residues

Introduction: The Significance of Cyclic Homoserine Peptides in Modern Drug Discovery

Cyclic peptides have emerged as a compelling class of therapeutic agents, bridging the gap between small molecules and large biologics. Their constrained conformation often leads to enhanced metabolic stability, increased potency, and improved receptor selectivity compared to their linear counterparts.[1] Within this structural class, cyclic peptides featuring homoserine residues are of particular interest. The homoserine lactone moiety is a key signaling molecule in bacterial quorum sensing, making peptides containing this feature valuable tools for developing novel antimicrobial agents.[2] Furthermore, the homoserine side chain provides a unique chemical handle for advanced peptide engineering and cyclization strategies.

This technical guide provides a comprehensive overview of the primary methodologies for synthesizing cyclic peptides via homoserine lactone formation. We will delve into the foundational principles of solid-phase peptide synthesis (SPPS) for precursor assembly, detail the chemical transformations required for lactonization, and present robust protocols for both on-resin and in-solution cyclization. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this powerful technique in their work.

Chemical Principles: The Homoserine Lactone as a Cyclization Linchpin

The synthesis of these cyclic peptides hinges on the formation of a C-terminal homoserine lactone. This five-membered ring is an activated ester, primed for intramolecular nucleophilic attack by the deprotected N-terminal amino group of the peptide chain, resulting in a stable head-to-tail amide bond. There are two primary pathways to generate the crucial homoserine residue at the C-terminus of the linear peptide precursor:

• Direct Incorporation of Homoserine: This method involves using a protected homoserine amino acid derivative during the final coupling step of solid-phase peptide synthesis. Subsequent activation is required to form the lactone.

• Post-Synthetic Modification of Methionine: A more common and elegant approach involves synthesizing the linear peptide with a C-terminal methionine residue. This methionine is then converted to a homoserine lactone in a single step using cyanogen bromide (CNBr).[2][3] This reaction is highly specific and efficient.

The CNBr-mediated cyclization proceeds through the formation of a cyanosulfonium salt intermediate upon reaction with the methionine thioether. The hydroxyl group of the homoserine side chain then attacks this intermediate, leading to the formation of the homoserine lactone and the release of methyl thiocyanate.[4]

Experimental Workflows and Methodologies

Strategy 1: Synthesis of the Linear Peptide Precursor via Fmoc-SPPS

Solid-phase peptide synthesis (SPPS) is the method of choice for assembling the linear peptide precursor due to its efficiency and simplicity.[5] The most widely used approach is Fmoc (9-fluorenylmethyloxycarbonyl) chemistry.

Diagram of the Fmoc-SPPS Cycle:

Caption: General workflow for Fmoc-based solid-phase peptide synthesis.

Detailed Protocol for Linear Peptide Synthesis (C-terminal Methionine):

• Resin Selection and Swelling:

  • For the synthesis of peptide acids intended for cyclization, 2-chlorotrityl chloride (2-ClTrt) resin is highly recommended.[6] Its high acid lability allows for the cleavage of the peptide from the resin while keeping the side-chain protecting groups intact, which is crucial for subsequent in-solution cyclization.

  • Weigh out the desired amount of 2-ClTrt resin (typically with a substitution of 1.0-1.6 mmol/g) into a reaction vessel.

  • Swell the resin in dichloromethane (DCM) for 30-60 minutes.[7]

• Loading of the First Amino Acid (Fmoc-Met-OH):

  • Dissolve Fmoc-Met-OH (1.5-2.0 equivalents relative to the resin substitution) and diisopropylethylamine (DIPEA) (3-4 equivalents) in dry DCM.[8]

  • Add the amino acid solution to the swollen resin and agitate at room temperature for 1-2 hours.

  • To cap any remaining unreacted sites, add methanol (0.8 mL per gram of resin) and agitate for an additional 30 minutes.

  • Wash the resin thoroughly with DCM, DMF, and methanol, then dry under vacuum.

• Fmoc-SPPS Cycles:

  • Deprotection: Treat the resin with 20% piperidine in dimethylformamide (DMF) for 5-10 minutes to remove the Fmoc protecting group from the N-terminus.[6]

  • Washing: Wash the resin extensively with DMF to remove residual piperidine and the Fmoc-dibenzofulvene adduct.

  • Coupling: Dissolve the next Fmoc-protected amino acid (3-5 equivalents) and a suitable coupling agent (e.g., HATU, HBTU) with a base (e.g., DIPEA) in DMF. Add this solution to the resin and agitate for 30-60 minutes.

  • Washing: Wash the resin with DMF.

  • Repeat these cycles until the desired linear sequence is assembled.

• Final N-terminal Fmoc Deprotection:

  • After the final coupling step, perform a final deprotection with 20% piperidine in DMF to liberate the N-terminal amine required for cyclization.

Table of Reagents and Conditions for Linear Peptide Synthesis:

Step	Reagent/Solvent	Typical Equivalents/Concentration	Time
Resin Swelling	Dichloromethane (DCM)	N/A	30-60 min
First AA Loading	Fmoc-Met-OH, DIPEA	1.5-2.0 eq, 3-4 eq	1-2 hours
Fmoc Deprotection	20% Piperidine in DMF	N/A	5-10 min
AA Coupling	Fmoc-AA-OH, HATU, DIPEA	3-5 eq, 2.9 eq, 6 eq	30-60 min

Strategy 2: Cyclization via Homoserine Lactone Formation

Once the linear peptide is synthesized on the resin with a free N-terminus and a C-terminal methionine, the cyclization can be initiated. This can be performed either with the peptide still attached to the resin (on-resin cyclization) or after cleavage from the resin (in-solution cyclization).

Diagram of the Cyclization Pathways:

Caption: Comparison of on-resin and in-solution cyclization workflows.

Protocol for On-Resin Cyclization:

• Lactonization:

  • Swell the peptide-resin in a solution of DCM/trifluoroacetic acid (TFA) (e.g., 95:5 v/v).

  • Add cyanogen bromide (CNBr) (10-20 equivalents relative to the peptide) dissolved in the same solvent system.

  • Allow the reaction to proceed for 4-12 hours at room temperature.[9]

• Cyclization:

  • Wash the resin thoroughly with DCM and DMF to remove excess reagents.

  • Swell the resin in DMF and add DIPEA (5-10 equivalents) to neutralize the N-terminal ammonium salt and catalyze the intramolecular aminolysis of the homoserine lactone.

  • Monitor the reaction progress by taking small samples of the resin, cleaving the peptide, and analyzing by LC-MS. The cyclization is typically complete within 12-24 hours.

• Cleavage and Deprotection:

  • Once cyclization is complete, wash the resin with DMF and DCM.

  • Treat the resin with a cleavage cocktail (e.g., TFA/H₂O/triisopropylsilane (TIS), 95:2.5:2.5) for 2-3 hours to cleave the cyclic peptide from the resin and remove side-chain protecting groups.[10]

  • Precipitate the crude cyclic peptide in cold diethyl ether.

Protocol for In-Solution Cyclization:

• Cleavage of the Linear Peptide:

  • Treat the 2-ClTrt resin with a mild acidic solution (e.g., 1% TFA in DCM) to cleave the peptide while leaving the side-chain protecting groups intact.

  • Collect the filtrate and evaporate the solvent.

• Lactonization:

  • Dissolve the protected linear peptide in an aqueous acidic solution (e.g., 70% formic acid or 80% acetic acid).

  • Add CNBr (10-20 equivalents) and stir for 4-12 hours.[9]

• Cyclization:

  • Lyophilize the reaction mixture to remove the acid and excess CNBr.

  • Dissolve the resulting peptide lactone in a suitable solvent (e.g., DMF or acetonitrile) at high dilution (typically 0.1-1.0 mg/mL) to favor intramolecular cyclization over intermolecular polymerization.[11]

  • Adjust the pH of the solution to 8.0-8.5 with a non-nucleophilic base like DIPEA.

  • Monitor the reaction by LC-MS until the linear precursor is consumed (typically 12-48 hours).

• Global Deprotection:

  • After cyclization, remove the solvent and treat the protected cyclic peptide with a strong acid cocktail (e.g., TFA/H₂O/TIS) to remove the side-chain protecting groups.

  • Precipitate the crude product in cold diethyl ether.

Comparison of Cyclization Strategies:

Feature	On-Resin Cyclization	In-Solution Cyclization
Intermolecular Reactions	Minimized due to pseudo-dilution on the solid support.	Requires high dilution to prevent polymerization.[11]
Purification	Fewer purification steps are generally needed.[12]	Requires purification of both the linear and cyclic peptides.
Yield	Can be lower due to steric hindrance on the resin.	Often results in higher cyclization yields.[12]
Monitoring	More difficult to monitor reaction progress.	Easily monitored by taking aliquots for LC-MS analysis.

Purification and Characterization

The final step in the synthesis is the purification and characterization of the cyclic peptide.

• Purification: The crude peptide is typically purified by reverse-phase high-performance liquid chromatography (RP-HPLC) using a C18 column with a water/acetonitrile gradient containing 0.1% TFA.[13]

• Characterization: The purified cyclic peptide should be characterized by:

  • Mass Spectrometry (e.g., ESI-MS or MALDI-TOF): To confirm the correct molecular weight of the cyclic product.

  • Analytical RP-HPLC: To assess the purity of the final product.

  • NMR Spectroscopy: For structural elucidation and to confirm the cyclic nature of the peptide.

Troubleshooting and Expert Insights

• Epimerization: Racemization can occur during the activation and coupling steps, particularly at the C-terminal residue.[14] Using coupling reagents like HATU can minimize this risk. For the cyclization step, maintaining a pH below 9.0 is advisable.

• Incomplete Cyclization: If cyclization is slow or incomplete, consider using a different solvent system or adding a chaotropic salt to disrupt secondary structures that may hinder the N- and C-termini from coming into proximity.[15]

• Methionine Oxidation: The thioether of methionine can be oxidized to the sulfoxide during synthesis or cleavage.[15] Using scavengers like TIS in the cleavage cocktail can help prevent this. If oxidation occurs, the sulfoxide can often be reduced back to the thioether post-synthesis.

• CNBr Toxicity: Cyanogen bromide is highly toxic and should be handled with extreme caution in a well-ventilated fume hood.

By carefully selecting the appropriate synthetic strategy and optimizing the reaction conditions, the synthesis of cyclic peptides containing homoserine residues can be a robust and reliable method for generating novel peptide therapeutics and research tools.

References

• Camarero, J. A., et al. (1995). Solution versus solid-phase cyclization strategies for large sidechain lactam-bridged peptides: a comparative study. Journal of Peptide Science, 1(4), 241-250. Available at: [Link]

• Coin, I., et al. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols, 2(12), 3247-3256. Available at: [Link]

• Inglis, A. S., & Edman, P. (1970). Mechanism of cyanogen bromide reaction with methionine in peptides and proteins. I. Formation of imidate and methyl thiocyanate. Analytical Biochemistry, 37(1), 73-80. Available at: [Link]

• Nowick, J. S., et al. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Available at: [Link]

• Omizzur. The Cyclic Peptide Synthesis Research. Available at: [Link]

• ResearchGate. (2013). How to purify polar cyclic peptides? Available at: [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Available at: [Link]

• Biotage. (n.d.). Evaluation of On-Resin Head-to-Tail Cyclization Protocols for Peptides on Automated Synthesizers. Available at: [Link]

• Bode, J. W. (2011). Chemical synthesis of a homoserine-mutant of the antibacterial, head-to-tail cyclized protein AS-48 by α-ketoacid–hydroxylamine (KAHA) ligation. Chemical Science, 2(10), 1966-1971. Available at: [Link]

• Yeung, C. W., et al. (1977). Cyanogen bromide treatment of methionine-containing compounds. Biochemistry, 16(8), 1635-1641. Available at: [Link]

• Wikipedia. (n.d.). Homoserine. Available at: [Link]

• YouTube. (2021). How Proteins cleaved with Cyanogen bromide. Available at: [Link]

• Amblard, M., et al. (2006). Methods and protocols of modern solid-phase peptide synthesis. Molecular Biotechnology, 33(3), 239-254. Available at: [Link]

• Fairlie, D. P., & Dantas de Oliveira, G. (2024). Recent advances in peptide macrocyclization strategies. Chemical Society Reviews. Available at: [Link]

• Singh, Y., & De, U. (2022). Methionine epimerization in cyclic peptides. Organic & Biomolecular Chemistry, 20(27), 5401-5405. Available at: [Link]

• Habeshian, S., et al. (2022). Cyclative Release Strategy to Obtain Pure Cyclic Peptides Directly from the Solid Phase. ACS Chemical Biology, 17(1), 181-186. Available at: [Link]

Sources

• 1. Chemical synthesis of a homoserine-mutant of the antibacterial, head-to-tail cyclized protein AS-48 by α-ketoacid–hydroxylamine (KAHA) ligation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Homoserine - Wikipedia [en.wikipedia.org]
• 3. youtube.com [youtube.com]
• 4. CSIRO Research Publications Repository [publications.csiro.au]
• 5. biotage.com [biotage.com]
• 6. chem.uci.edu [chem.uci.edu]
• 7. researchgate.net [researchgate.net]
• 8. chemistry.du.ac.in [chemistry.du.ac.in]
• 9. Cyanogen bromide treatment of methionine-containing compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. luxembourg-bio.com [luxembourg-bio.com]
• 11. omizzur.com [omizzur.com]
• 12. Solution versus solid-phase cyclization strategies for large sidechain lactam-bridged peptides: a comparative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Methionine epimerization in cyclic peptides - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 15. peptide.com [peptide.com]

Preparation of gram-negative bacterial quorum sensing inhibitors

Application Note: Preparation and Evaluation of Gram-Negative Bacterial Quorum Sensing Inhibitors

Strategic Overview: The QSI Development Pipeline

The rise of antimicrobial resistance (AMR) necessitates non-bactericidal therapeutic strategies. Quorum Sensing Inhibitors (QSIs) function not by killing bacteria—thereby reducing selective pressure for resistance—but by silencing their communication networks (Quorum Sensing, QS). In Gram-negative bacteria like Pseudomonas aeruginosa, this network relies heavily on Acyl-Homoserine Lactones (AHLs) binding to LuxR-type receptors.

This guide details the two primary workflows for preparing QSIs: Rational Chemical Synthesis (for optimizing potency) and Natural Product Extraction (for discovery), followed by a rigorous validation cascade.

Figure 1: The QSI Development Pipeline. A dual-pathway approach converging on rigorous biological validation.

Protocol A: Rational Chemical Synthesis of AHL Analogues

Objective: To synthesize a library of AHL analogues with modified acyl tails to act as competitive antagonists for the LuxR receptor. Mechanism: The synthesis utilizes EDC coupling (Schotten-Baumann conditions) to form an amide bond between L-homoserine lactone and a variable carboxylic acid.

Reagents & Equipment

• L-Homoserine lactone hydrobromide (Core scaffold).[1]

• Carboxylic Acids (Variable tail: e.g., 4-bromo-phenylacetic acid, decanoic acid).

• EDC[1][2][3]·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide).

• DMAP (4-Dimethylaminopyridine) – Catalyst.

• Solvent: Dichloromethane (DCM), anhydrous.

• Purification: Silica gel (60 Å), Ethyl Acetate/Hexane.

Step-by-Step Synthesis Protocol

• Activation: In a round-bottom flask, dissolve the chosen Carboxylic Acid (1.0 equiv) in anhydrous DCM (0.1 M concentration) under nitrogen atmosphere.

• Coupling Initiation: Add EDC·HCl (1.2 equiv) and DMAP (1.2 equiv). Stir at 0°C for 30 minutes to generate the active O-acylisourea intermediate.

  • Scientific Insight: Low temperature prevents the formation of N-acylurea byproducts, ensuring the active ester is available for the amine attack.

• Scaffold Addition: Add L-Homoserine lactone hydrobromide (1.0 equiv) followed by Triethylamine (Et3N, 1.5 equiv) to neutralize the hydrobromide salt.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 12–24 hours. Monitor via TLC (Ethyl Acetate:Hexane 4:1).

• Work-up:

  • Wash reaction mixture with 1M HCl (removes unreacted amine/DMAP).

  • Wash with Saturated NaHCO3 (removes unreacted acid).

  • Wash with Brine, dry over MgSO4, and concentrate in vacuo.

• Purification: Purify the crude residue using flash column chromatography (Gradient: 10% -> 50% EtOAc in Hexane).

• Validation: Verify structure via 1H-NMR (Look for amide doublet at ~6.5 ppm and lactone protons) and MS .

Figure 2: Chemical synthesis logic using EDC coupling to fuse the variable tail to the conserved lactone head.

Protocol B: High-Throughput Screening (HTS) with Reporter Strains

Objective: Rapidly identify compounds that inhibit QS without killing the bacteria. Biosensor: Chromobacterium violaceumCV026 .

• Mechanism: CV026 is a cviI mutant (cannot produce AHL). It produces the purple pigment violacein only when exogenous AHL (e.g., C6-HSL) is added. A QSI will compete with the exogenous AHL, resulting in a white/opaque zone.

Experimental Setup

• Media Preparation: Prepare Luria-Bertani (LB) agar.

• Inoculum: Grow C. violaceum CV026 overnight. Dilute to OD600 = 0.1.[4]

• Exogenous Inducer: Add C6-HSL (N-hexanoyl-L-homoserine lactone) to the molten agar (final conc. 5 µM) before pouring plates.

  • Critical Control: Without C6-HSL, the plate should remain white. With C6-HSL, the lawn should be purple.

• Compound Application:

  • Method A (Disc Diffusion): Place sterile paper discs on the agar. Load 10–50 µg of synthesized QSI or extract.

  • Method B (Well Diffusion): Punch 6mm wells; add 50 µL of test solution.

• Incubation: Incubate at 30°C for 24–48 hours.

  • Note: Do not incubate at 37°C; C. violaceum produces pigment optimally at lower temperatures.

Data Interpretation

Observation	Interpretation	Action
Clear Halo	Bactericidal Activity (Growth Inhibition)	Discard (Not a true QSI)
White/Opaque Zone	Pigment Inhibition (QS Disruption)	Hit (Proceed to Validation)
Purple Lawn	No Activity	Discard

Protocol C: Functional Validation (Virulence & Biofilm)

Objective: Confirm that the "Hit" reduces pathogenicity in a wild-type pathogen (Pseudomonas aeruginosa PAO1).

Assay 1: Pyocyanin Quantification

Pyocyanin is a redox-active toxin controlled by the rhl and pqs QS systems.

• Culture: Inoculate P. aeruginosa PAO1 in PB (Peptone Broth) supplemented with the QSI (sub-MIC concentration, e.g., 50–100 µM). Include a DMSO solvent control.

• Incubation: Shake at 37°C for 18–24 hours.

• Extraction:

  • Centrifuge culture (10,000 x g, 10 min). Collect supernatant.

  • Add Chloroform (1:2 ratio) to supernatant. Vortex vigorously.

  • Centrifuge; transfer the bottom blue organic layer to a fresh tube.

  • Add 0.2 M HCl (1:1 ratio to organic phase). Vortex. The blue color turns Pink and moves to the aqueous phase.

• Measurement: Measure Absorbance of the pink aqueous layer at 520 nm .

• Calculation: Concentration (µg/mL) = OD520 × 17.072.

Assay 2: Biofilm Inhibition (Crystal Violet)

• Seeding: Add 100 µL of diluted PAO1 culture (OD600=0.05) into 96-well polystyrene plates.

• Treatment: Add QSI at varying concentrations. Incubate static at 37°C for 24h.

• Staining:

  • Discard media; wash wells gently with PBS (x2) to remove planktonic cells.

  • Add 0.1% Crystal Violet solution (15 min).

  • Wash with water (x3). Air dry.

  • Solubilize stain with 30% Acetic Acid or 95% Ethanol.

• Quantification: Measure OD595.

  • Self-Validation: The QSI should reduce OD595 significantly compared to the control, while planktonic growth (measured before washing) should remain unaffected.

Figure 3: Validation Logic. Crucially, growth curves must prove the compound is not an antibiotic before phenotypic assays are valid.

References

• Design, Synthesis, and Biological Evaluation of N-Acyl-Homoserine Lactone Analogs. Source: Frontiers in Microbiology. URL:[Link]

• Synthesis of the Novel N-(2-Hexadecynoyl)-l-Homoserine Lactone and Evaluation of Its Antiquorum Sensing Activity. Source: ACS Omega. URL:[Link]

• Chromobacterium violaceum: A Model for Evaluating the Anti-Quorum Sensing Activities. Source: MDPI (Microorganisms). URL:[Link]

• Robust routes for the synthesis of N-acylated-L-homoserine lactone (AHL) quorum sensing molecules. Source: University of Cambridge (Spring Group). URL:[Link]

• Inhibition of Quorum Sensing-Controlled Virulence Factor Production in Pseudomonas aeruginosa. Source: Antimicrobial Agents and Chemotherapy.[5][6] URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. www-spring.ch.cam.ac.uk [www-spring.ch.cam.ac.uk]
• 3. Design, synthesis, and evaluation of transition-state analogs as inhibitors of the bacterial quorum sensing autoinducer synthase CepI - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. books.rsc.org [books.rsc.org]
• 6. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Boc-DL-Hse(Bzl)-OH Coupling Reactions

Welcome to the Technical Support Center for improving the yield and purity of peptide coupling reactions involving Boc-DL-Hse(Bzl)-OH. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshoot common issues encountered during the synthesis of peptides containing this unique amino acid derivative. As your Senior Application Scientist, my goal is to equip you with the foundational knowledge and practical protocols to navigate the nuances of working with Boc-DL-Hse(Bzl)-OH, ensuring successful and reproducible outcomes.

Introduction: The Unique Challenge of Homoserine Derivatives

Boc-DL-Hse(Bzl)-OH is a valuable building block in peptide synthesis, offering a strategic advantage in the design of novel peptides and peptidomimetics. The benzyl protection on the side-chain hydroxyl group provides stability during the acid-labile removal of the N-α-Boc group, a cornerstone of the Boc/Bzl synthesis strategy.[1] However, the γ-hydroxy acid nature of the homoserine backbone presents a specific and often underestimated challenge: the propensity for intramolecular cyclization to form a stable five-membered ring, the corresponding γ-butyrolactone. This side reaction can significantly reduce the yield of the desired peptide and complicate purification.

This guide will provide a structured approach to mitigating these challenges, focusing on the critical coupling step. We will explore the causality behind common experimental failures and provide validated protocols to enhance your success rate.

Troubleshooting Guide: Low Yield and Impurity Formation

This section addresses the most common issues encountered during the coupling of Boc-DL-Hse(Bzl)-OH in a question-and-answer format, providing detailed explanations and actionable solutions.

Issue 1: My reaction yield is significantly lower than expected.

Question: I've performed the coupling of Boc-DL-Hse(Bzl)-OH to my amine-functionalized resin/peptide, but the final yield of the desired peptide is disappointingly low. What are the likely causes and how can I improve it?

Answer: Low coupling yield with Boc-DL-Hse(Bzl)-OH can stem from several factors, with the most probable being incomplete coupling or the formation of a major byproduct. The primary suspect in this case is intramolecular lactonization.

Causality: The carboxylic acid of Boc-DL-Hse(Bzl)-OH, once activated by a coupling reagent, becomes highly susceptible to nucleophilic attack. While the intended nucleophile is the free amine of your peptide chain, the side-chain hydroxyl group, even though protected by a benzyl ether, can in some circumstances, or if deprotected, participate in an intramolecular reaction. However, the more direct and common pathway to low yield is the intramolecular cyclization of the activated carboxyl group with the side-chain hydroxyl group of an unprotected homoserine, if the benzyl group is prematurely cleaved. A more likely scenario during coupling is the cyclization of the activated carboxyl group onto the nitrogen of the Boc-protecting group, forming an oxazolone intermediate which can be prone to racemization.[2] With homoserine specifically, activation of the carboxyl group can lead to the formation of a homoserine lactone if the side-chain benzyl group is compromised.[3][4]

Solutions:

• Optimize the Activation/Coupling Strategy:

  • Pre-activation Time: Minimize the time the Boc-DL-Hse(Bzl)-OH is in its activated state before the addition of the amine component.[2] Prolonged pre-activation increases the window for side reactions.

  • Choice of Coupling Reagent: Employ coupling reagents known for their efficiency and low propensity for side reactions. Carbodiimides like Diisopropylcarbodiimide (DIC) in the presence of an additive such as OxymaPure® are often a good choice as they can minimize racemization.[2][5] Uronium/aminium-based reagents like HBTU or HATU are also highly effective but require careful control of base equivalents.

• Control the Reaction Temperature:

  • Perform the coupling at 0°C to slow down the rate of potential side reactions, including lactonization. While lower temperatures may require longer reaction times, they often lead to a cleaner product profile.

• Ensure Reagent Quality:

  • Verify the purity of your Boc-DL-Hse(Bzl)-OH. Impurities can interfere with the reaction.

  • Use fresh, high-quality coupling reagents and solvents. Degradation of reagents can lead to incomplete activation and lower yields.

Issue 2: My final product is contaminated with a significant, hard-to-remove impurity.

Question: After cleavage and purification, I've identified a persistent impurity with a molecular weight corresponding to the lactone of my homoserine-containing peptide. How can I prevent its formation?

Answer: The presence of a homoserine lactone byproduct is a strong indicator that intramolecular cyclization is occurring at some stage of your synthesis. While this is a known issue during strong acid cleavage (e.g., HF) of C-terminal methionine-containing peptides,[3][4] it can also be triggered during the coupling of an activated homoserine derivative.

Causality: The activation of the carboxylic acid of Boc-DL-Hse(Bzl)-OH generates a highly reactive intermediate. If there is any premature cleavage of the side-chain benzyl group, the liberated hydroxyl group can readily attack the activated carboxylate, leading to the formation of the thermodynamically stable γ-butyrolactone.

Solutions:

• Selection of a Milder Activation Method:

  • Avoid highly aggressive coupling reagents or excessively long activation times. The combination of DIC/OxymaPure® is often a reliable choice for minimizing side reactions.[2]

• Strict Anhydrous Conditions:

  • Ensure all solvents and reagents are scrupulously dry. Water can interfere with the coupling reaction and potentially promote side reactions.

• Strategic Use of Base:

  • When using uronium/aminium reagents like HBTU/HATU, the choice and amount of base are critical. Use a non-nucleophilic base like Diisopropylethylamine (DIEA) and use it in stoichiometric amounts. Excess base can promote side reactions. For sensitive couplings, a weaker base like N-methylmorpholine (NMM) can be considered.[2]

Frequently Asked Questions (FAQs)

Q1: Which coupling reagent is best for Boc-DL-Hse(Bzl)-OH?

A1: There is no single "best" reagent, as the optimal choice can depend on the specific peptide sequence and reaction conditions. However, for minimizing side reactions with sensitive amino acids like homoserine derivatives, the following are recommended:

Coupling Reagent	Additive	Key Advantages	Considerations
DIC (Diisopropylcarbodiimide)	OxymaPure® or HOBt	Low cost, high efficiency, minimized racemization with additive.[2][6]	The byproduct, diisopropylurea (DIU), is soluble in common solvents.
HBTU/HATU	None (contains HOBt/HOAt)	Fast reaction times, high coupling efficiency.[5]	Requires careful control of base; excess can cause side reactions.
PyBOP	None	Effective for sterically hindered couplings; byproducts are generally less problematic than those from BOP.[5]	Can be more expensive than carbodiimides.

Q2: What is the ideal solvent for Boc-DL-Hse(Bzl)-OH coupling reactions?

A2: Dichloromethane (DCM) and N,N-Dimethylformamide (DMF) are the most common and effective solvents for solid-phase peptide synthesis. For solution-phase couplings, aprotic polar solvents like DMF or N-Methyl-2-pyrrolidone (NMP) are generally preferred to ensure the solubility of all reactants. Ensure the solvent is of high purity and anhydrous.

Q3: How can I monitor the progress of the coupling reaction?

A3: For solid-phase synthesis, the ninhydrin (Kaiser) test is a reliable qualitative method to check for the presence of free primary amines. A negative ninhydrin test (the beads remain colorless or yellowish) indicates that the coupling is complete. For solution-phase synthesis, Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) can be used to monitor the disappearance of the starting materials and the formation of the product.

Q4: Is the benzyl (Bzl) protecting group on the homoserine side chain completely stable during Boc deprotection?

A4: The benzyl ether protecting group is generally stable to the moderately acidic conditions used for Boc deprotection (e.g., 25-50% TFA in DCM).[1] However, repeated or prolonged exposure to TFA can lead to some degree of cleavage. It is crucial to keep the Boc deprotection steps as brief as necessary to achieve complete removal of the Boc group. The Bzl group is typically removed during the final cleavage from the resin using strong acids like anhydrous HF.[7][8]

Experimental Protocols

Protocol 1: Optimized DIC/OxymaPure® Coupling of Boc-DL-Hse(Bzl)-OH (Solid Phase)

Objective: To achieve a high-yield, low-side-product coupling of Boc-DL-Hse(Bzl)-OH to a resin-bound peptide with a free N-terminal amine.

Materials:

• Resin-bound peptide with a free amine

• Boc-DL-Hse(Bzl)-OH (3 equivalents)

• OxymaPure® (3 equivalents)

• DIC (3 equivalents)

• Anhydrous DMF

• Anhydrous DCM

• Ninhydrin test kit

Procedure:

• Swell the resin in DMF for 30 minutes.

• In a separate reaction vessel, dissolve Boc-DL-Hse(Bzl)-OH (3 eq.) and OxymaPure® (3 eq.) in a minimal amount of anhydrous DMF.

• Cool the solution to 0°C in an ice bath.

• Add DIC (3 eq.) to the cooled solution and allow it to pre-activate for 5-10 minutes.

• Drain the DMF from the swollen resin and add the pre-activated amino acid solution.

• Agitate the reaction mixture at room temperature for 2-4 hours.

• Perform a ninhydrin test to monitor the reaction progress.

• Once the ninhydrin test is negative, drain the coupling solution and wash the resin thoroughly with DMF (3x), DCM (3x), and finally DMF (3x).

Protocol 2: HBTU-Mediated Coupling of Boc-DL-Hse(Bzl)-OH (Solid Phase)

Objective: To utilize a rapid and efficient coupling method for Boc-DL-Hse(Bzl)-OH.

Materials:

• Resin-bound peptide with a free amine

• Boc-DL-Hse(Bzl)-OH (3 equivalents)

• HBTU (3 equivalents)

• DIEA (6 equivalents)

• Anhydrous DMF

• Anhydrous DCM

• Ninhydrin test kit

Procedure:

• Swell the resin in DMF for 30 minutes.

• In a separate reaction vessel, dissolve Boc-DL-Hse(Bzl)-OH (3 eq.) and HBTU (3 eq.) in anhydrous DMF.

• Add DIEA (6 eq.) to the solution and mix for 1-2 minutes.

• Drain the DMF from the swollen resin and immediately add the activated amino acid solution.

• Agitate the reaction mixture at room temperature for 1-2 hours.

• Perform a ninhydrin test.

• Upon a negative test result, drain the reaction solution and wash the resin as described in Protocol 1.

Visualizing the Chemistry

Desired Reaction Pathway vs. Lactonization Side Reaction

Caption: Key reaction pathways for Boc-DL-Hse(Bzl)-OH coupling.

Troubleshooting Workflow for Low Coupling Yield

Caption: A logical workflow for troubleshooting low yield.

References

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• Pennington, M. W. (1995). HF Cleavage and Deprotection Procedures for Peptides Synthesized Using a Boc/Bzl Strategy. Springer Protocols. Retrieved from [Link]

• Zong, C., et al. (2018). Homoserine as an Aspartic Acid Precursor for Synthesis of Proteoglycan Glycopeptide Containing Aspartic Acid and Sulfated Glycan Chain. PMC - NIH. Retrieved from [Link]

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

• AAPPTec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Retrieved from [Link]

• White, C. J., & Payne, R. J. (2014). Backbone Protecting Groups for Enhanced Peptide and Protein Synthesis. PMC - NIH. Retrieved from [Link]

• Focsan, A. L., et al. (2021). Studies on the Synthesis, Physical Properties, and Stability of Benzyl Ethers as Potential Heat Transfer Fluids. MDPI. Retrieved from [Link]

• Li, J., et al. (2018). Synthesis of Branched Peptides via a Side-Chain Benzyl Ester. PubMed. Retrieved from [Link]

• AAPPTec. (n.d.). Coupling Reagents. Retrieved from [Link]

• Lu, H., & Cheng, J. (2015). Synthesis of Side-Chain Modified Polypeptides. ACS Publications. Retrieved from [Link]

Sources

• 1. peptide.com [peptide.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chempep.com [chempep.com]
• 4. peptide.com [peptide.com]
• 5. bachem.com [bachem.com]
• 6. peptide.com [peptide.com]
• 7. HF Cleavage and Deprotection Procedures for Peptides Synthesized Using a Boc/Bzl Strategy | Springer Nature Experiments [experiments.springernature.com]
• 8. peptide.com [peptide.com]

Technical Support Center: Troubleshooting Peptide Synthesis

Topic: Homoserine Lactone Formation During HF Cleavage

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with peptide integrity during hydrogen fluoride (HF) cleavage. As Senior Application Scientists, we provide in-depth, field-proven insights to help you troubleshoot and prevent common side reactions, specifically the formation of homoserine lactone.

Troubleshooting Guide: Identifying and Resolving Homoserine Lactone Formation

This section addresses specific issues you may observe during your post-cleavage analysis, providing a direct path from problem to solution.

Issue 1: My peptide has a lower molecular weight than expected, with a mass loss of approximately 18 Da.

• Question: During mass spectrometry analysis of my cleaved peptide, I observe a significant peak corresponding to the target peptide minus ~18 Da. What is causing this mass difference?

• Answer: A mass loss of 18 Da is a strong indicator of homoserine lactone formation at a C-terminal methionine (Met) residue. This occurs when the methionine side chain's thioether is alkylated, followed by an intramolecular cyclization that cleaves off the methyl group and forms a lactone ring. This side reaction is particularly common during the removal of tert-butyl (tBu) based protecting groups in strong acids like HF[1]. The tert-butyl cations generated during cleavage are highly reactive and can alkylate the nucleophilic sulfur of methionine[1][2].

  Causality Explained: The reaction is initiated by the generation of carbocations, such as the tert-butyl cation, from side-chain protecting groups under the strongly acidic conditions of HF cleavage[3]. These carbocations are electrophilic and readily attack the sulfur atom of a C-terminal methionine. The resulting sulfonium salt is an excellent leaving group, which facilitates an intramolecular attack by the C-terminal carboxyl group, leading to the formation of a stable five-membered homoserine lactone ring and the loss of methylmercaptan.

  Visualizing the Mechanism:

  Caption: Mechanism of Homoserine Lactone Formation.

Issue 2: My peptide yield is significantly lower than expected, especially for sequences containing C-terminal methionine.

• Question: I am experiencing poor recovery of my target peptide after HF cleavage and purification. My sequence has a methionine at the C-terminus. Could this be related to homoserine lactone formation?

• Answer: Yes, the formation of homoserine lactone directly consumes your target peptide, leading to a reduced yield. The lactone-containing peptide is a different chemical entity with altered properties, which may also behave differently during purification (e.g., by HPLC), potentially leading to further losses if it co-elutes with other impurities or is discarded as an unknown peak.

  Troubleshooting Workflow:

  Caption: Troubleshooting Workflow for Homoserine Lactone.

Frequently Asked Questions (FAQs)

• Q1: What is the primary cause of homoserine lactone formation during HF cleavage?

  • A1: The primary cause is the alkylation of the C-terminal methionine's thioether side chain by carbocations generated from acid-labile protecting groups, most notably tert-butyl (tBu) groups, during the cleavage process[1]. Anhydrous HF is a strong acid that efficiently removes protecting groups via an SN1 mechanism, which inherently produces these reactive carbocations[3].

• Q2: How can I prevent homoserine lactone formation?

  • A2: Prevention is the most effective strategy. The key is to minimize the presence of the reactive carbocations when the methionine side chain is susceptible to attack. This can be achieved through several approaches:

    • Pre-cleavage removal of tBu groups: If your synthesis strategy allows, selectively remove tert-butyl-based protecting groups before the final HF cleavage. This eliminates the source of the problematic tert-butyl cations[1].

    • Use of efficient scavengers: Incorporate a cocktail of scavengers in your HF cleavage mixture. Scavengers are nucleophilic compounds that trap the carbocations before they can react with your peptide[2][3].

    • Low-High HF Cleavage Procedure: This two-step method is highly effective. The "low HF" step uses a lower concentration of HF in a scavenger-rich solvent like dimethyl sulfide (DMS) to remove most side-chain protecting groups under milder conditions. The subsequent "high HF" step then cleaves the peptide from the resin[4].

• Q3: Which scavengers are most effective at preventing this side reaction?

  • A3: A combination of scavengers is often most effective. Thioanisole and p-cresol are commonly used to scavenge carbocations. For peptides containing methionine, adding scavengers like dimethyl sulfide (DMS) and p-thiocresol can be particularly beneficial[4]. Reagent K, a popular cleavage mixture, contains TFA, water, phenol, thioanisole, and ethanedithiol (EDT) and is designed to suppress a variety of side reactions[5].

• Q4: Does temperature play a role in this side reaction?

  • A4: Yes, temperature is a critical parameter. HF cleavage reactions should be performed at low temperatures, typically between -5°C and 0°C[3][4]. Higher temperatures can increase the rate of side reactions, including the alkylation of methionine[4]. It is crucial to maintain the recommended temperature throughout the cleavage and HF evaporation steps[3].

• Q5: Can I reverse the formation of homoserine lactone?

  • A5: No, the formation of the homoserine lactone is generally considered irreversible under standard peptide handling conditions. Therefore, prevention is the only practical approach.

• Q6: How can I confirm the presence of homoserine lactone in my sample?

  • A6: High-resolution mass spectrometry is the most definitive method. You should observe a mass decrease of approximately 18.0106 Da from the expected mass of the methionine-containing peptide. Tandem mass spectrometry (MS/MS) can further confirm the modification by identifying the fragmentation pattern of the modified peptide. Analytical techniques like HPLC can also be used, as the modified peptide will likely have a different retention time than the target peptide[6][7].

Data and Protocols

Table 1: HF Cleavage Cocktail Components and Their Roles

Component	Recommended Concentration	Primary Role	Notes on Homoserine Lactone Prevention
Anhydrous HF	~90% (High HF)	Cleavage agent, removes protecting groups	The strong acid that facilitates both deprotection and side reactions.
p-Cresol	5-10%	Scavenger for carbocations	A standard scavenger that helps protect various residues.
Thioanisole	5-10%	Scavenger, aids in deprotection of Arg(Tos)	Particularly effective at scavenging benzyl and t-butyl cations.
Dimethyl Sulfide (DMS)	Used in Low-High HF protocols	Solvent and scavenger	Creates a milder cleavage environment in the "low HF" step.
p-Thiocresol	1-2%	Scavenger	A thiol-containing scavenger that can help protect methionine[8].
1,2-Ethanedithiol (EDT)	1-2.5%	Scavenger	Very effective for trapping t-butyl cations and preventing tryptophan modification[2].

Experimental Protocol: Optimized "Low-High" HF Cleavage to Minimize Homoserine Lactone Formation

This protocol is designed for peptides synthesized via Boc/Bzl chemistry containing a C-terminal methionine.

Safety Precaution: Anhydrous HF is extremely corrosive and toxic. All procedures must be performed in a dedicated, HF-resistant apparatus within a certified fume hood by trained personnel wearing appropriate personal protective equipment (PPE)[9][10].

Step 1: Pre-Cleavage Preparation

• Ensure the peptide-resin is completely dry and free of residual solvents.

• Place the dried peptide-resin (e.g., 0.2 mmol) into an HF-resistant reaction vessel.

• Add the scavenger mixture for the "low HF" step. For a 0.2 mmol scale, use a mixture of 2.5 mL of dimethyl sulfide (DMS), 0.5 mL of p-cresol, and 0.25 mL of p-thiocresol.

• Seal the reaction vessel and cool it in a dry ice/methanol bath for at least 5 minutes.

Step 2: Low HF Procedure

• Carefully distill approximately 1.75 mL of anhydrous HF into the cooled reaction vessel (to achieve a 25% HF in DMS solution).

• Transfer the reaction vessel to an ice-water bath and stir the mixture at 0°C for 2 hours. This step removes most of the side-chain protecting groups under milder conditions.

• After 2 hours, evaporate the HF and DMS in vacuo at 0°C.

Step 3: High HF Procedure

• Return the reaction vessel containing the resin to the dry ice/methanol bath and cool for at least 5 minutes.

• Add 1 mL of p-cresol (and other scavengers as needed, see Table 1) to the vessel.

• Distill 10 mL of anhydrous HF into the reaction vessel.

• Transfer the vessel to an ice-water bath and stir for 1 hour at a temperature maintained between 0°C and 5°C[4]. This step cleaves the peptide from the resin.

Step 4: Work-up

• After the reaction is complete, carefully evaporate the HF under a stream of nitrogen or in vacuo while keeping the vessel cooled to prevent side reactions[3].

• Once the HF is removed, precipitate the crude peptide by adding cold diethyl ether.

• Wash the peptide precipitate thoroughly with cold diethyl ether to remove scavengers and organic byproducts.

• Dry the crude peptide under vacuum.

• Dissolve the peptide in an appropriate aqueous buffer (e.g., 10% acetic acid) for subsequent purification by HPLC.

References

• Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis. PMC - NIH. [Link]

• Antibody Interference with N-Acyl Homoserine Lactone-Mediated Bacterial Quorum Sensing. ASM Journals. [Link]

• N-Acyl homoserine lactone. Wikipedia. [Link]

• Cleaving peptides from Merrifield resin; TFMSA cleavage. AAPPTec. [Link]

• Acyl homoserine-lactone quorum-sensing signal generation. PNAS. [Link]

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTec. [Link]

• Inhibiting N-acyl-homoserine lactone synthesis and quenching Pseudomonas quinolone quorum sensing to attenuate virulence. PubMed. [Link]

• HF Cleavage and Deprotection Procedures for Peptides Synthesized Using a Boc/Bzl Strategy. Springer Nature Experiments. [Link]

• Structural Basis of Acyl-homoserine Lactone-Dependent Signaling. PMC - PubMed Central. [Link]

• Methods, setup and safe handling for anhydrous hydrogen fluoride cleavage in Boc solid-phase peptide synthesis. PubMed. [Link]

• Peptides as Quorum Sensing Molecules: Measurement Techniques and Obtained Levels In vitro and In vivo. PubMed Central. [Link]

• Effective use of free thiols as scavengers for HF cocktails to deprotect bromo- and chloroacetylated synthetic peptides. PubMed. [Link]

• Identification of bacterial N-acylhomoserine lactones (AHLs) with a combination of ultra-performance liquid chromatography (UPLC), ultra-high-resolution mass spectrometry, and in-situ biosensors. ResearchGate. [Link]

• Acyl-Homoserine Lactone Biosynthesis: Structure and Mechanism. ResearchGate. [Link]

• Degradation of N-acyl homoserine lactone quorum sensing signal molecules by forest root-associated fungi. FEMS Microbiology Ecology | Oxford Academic. [Link]

• Effect of temperature on cleavage. ResearchGate. [Link]

• Short Synthesis of Structurally Diverse N-Acylhomoserine Lactone Analogs and Discovery of Novel Quorum Quenchers Against Gram-Negative Pathogens. MDPI. [Link]

• Detection of New Quorum Sensing N-Acyl Homoserine Lactones From Aeromonas veronii. Frontiers. [Link]

• Sampling, separation, and quantification of N‐acyl homoserine lactones from marine intertidal sediments. Wiley Online Library. [Link]

• How long should I let my cleavage reaction stir at room temperature? Biotage. [Link]

• Identification of Unanticipated and Novel N-Acyl L-Homoserine Lactones (AHLs) Using a Sensitive Non-Targeted LC-MS/MS Method. PLOS. [Link]

• Thermal Cleavage of the Fmoc Protection Group. CHIMIA. [Link]

Sources

• 1. peptide.com [peptide.com]
• 2. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 3. Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. peptide.com [peptide.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. Frontiers | Detection of New Quorum Sensing N-Acyl Homoserine Lactones From Aeromonas veronii [frontiersin.org]
• 7. Identification of Unanticipated and Novel N-Acyl L-Homoserine Lactones (AHLs) Using a Sensitive Non-Targeted LC-MS/MS Method | PLOS One [journals.plos.org]
• 8. Effective use of free thiols as scavengers for HF cocktails to deprotect bromo- and chloroacetylated synthetic peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Methods, setup and safe handling for anhydrous hydrogen fluoride cleavage in Boc solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. documents.thermofisher.com [documents.thermofisher.com]

Removing benzyl protecting group from homoserine without cyclization

Topic: Selective Removal of Benzyl (Bn) Protecting Groups from Homoserine Derivatives Case ID: HSE-BN-DEPROT-001 Status: Active Guide

The "Lactone Trap": Core Problem Analysis

User Issue: "I am trying to remove the benzyl ether group from my homoserine intermediate. Mass spec shows the correct mass for the deprotected product during the reaction, but after isolation, I primarily recover Homoserine Lactone (HSL)."

Technical Diagnosis: Homoserine (Hse) exists in a delicate equilibrium between its linear form and its cyclic lactone form (HSL). This equilibrium is thermodynamically driven toward cyclization (5-membered ring formation) under acidic conditions or thermal stress .

The failure usually occurs not during the deprotection reaction itself, but during the workup and isolation phases. If the environment becomes acidic (pH < 4) or if the crude material is heated during rotary evaporation, the linear homoserine spontaneously cyclizes.

Mechanistic Pathway & Failure Points

Figure 1: The "Lactone Trap" mechanism showing the critical transition from linear homoserine to the unwanted lactone under acidic stress.

Recommended Protocol: Catalytic Hydrogenolysis (Neutral)

This is the Gold Standard for preventing cyclization. It operates under neutral conditions, avoiding the acid catalysis required for ring closure.

Reagents & Setup

• Catalyst: 10% Palladium on Carbon (Pd/C), wet support (50% water) recommended to minimize ignition risk.

• Solvent: Methanol (MeOH) or Ethanol (EtOH). Do not use Acetic Acid.

• Hydrogen Source:

  balloon (1 atm) or Ammonium Formate (Transfer Hydrogenation).

Step-by-Step Workflow

• Dissolution: Dissolve the substrate (

  derivative) in Methanol (0.1 M concentration).

• Catalyst Addition: Add 10 wt% of Pd/C catalyst carefully under an inert atmosphere (Argon/Nitrogen).

• Hydrogenation:

  • Method A (Gas): Purge with

    and stir under a hydrogen balloon for 4–12 hours.

  • Method B (Transfer):[1] Add 3–5 equivalents of Ammonium Formate. Heat to mild reflux (

    ) for 1–2 hours. Note: Ammonium formate buffers the solution, further preventing lactonization.

• Filtration: Filter the mixture through a Celite pad to remove Pd/C. Rinse with Methanol.

• Critical Isolation Step (The Fix):

  • Do NOT use heat on the rotary evaporator (

    ).

  • Do NOT add acid to protonate.

  • Lyophilization: If possible, remove the solvent via freeze-drying (lyophilization) rather than rotary evaporation. This prevents thermal cyclization.

Validation Check

• TLC/LC-MS: Check for the disappearance of the benzyl peak.

• NMR: The benzylic protons (

  ) at ppm should be absent.

Alternative Protocol: Lewis Acid Cleavage (High Risk)

Warning: Use this only if your molecule contains functional groups incompatible with hydrogenation (e.g., alkenes, alkynes, sulfur). This method is inherently acidic and requires a Quench-and-Rescue strategy.

Reagents

• Reagent: Boron Trichloride (

  ) or Boron Tribromide ( ) (1M in DCM).

• Scavenger: Pentamethylbenzene (optional, to catch benzyl cations).

• Solvent: Dichloromethane (DCM), anhydrous.

"Quench-and-Rescue" Workflow

• Cooling: Cool the substrate solution in DCM to

  .

• Addition: Add Lewis Acid (3–4 eq) dropwise.

• Reaction: Allow to warm to

  (monitor closely; usually complete in < 1 hour).

• The Rescue (Quench):

  • The reaction mixture is now highly acidic. If you quench with water and evaporate, you will get lactone .

  • Protocol: Quench by pouring the mixture into a vigorously stirring solution of Sodium Bicarbonate (

    ) or 1M NaOH at .

  • Why? This immediately neutralizes the acid and keeps the homoserine in its open carboxylate form (

    ).

• Purification: Isolate as the sodium salt or perform ion-exchange chromatography on a basic resin.

Troubleshooting & FAQs

Data Summary: Conditions vs. Lactonization Risk

Condition	Lactonization Risk	Notes
HBr / AcOH	Extreme (100%)	Standard method for lactone synthesis; avoid for linear.
TFA / DCM	High	Often used for N-Boc removal; will cyclize Hse if prolonged.
/ Pd / MeOH	Low	Safest method. Risk increases if workup is hot.
/ DCM	High	Requires immediate basic quench to save linear form.
Li / Naphthalene	Low	"Birch-like" conditions; very mild but requires strict anhydrous setup.

Common Questions

Q1: I isolated the product, but the NMR shows a mix of linear and lactone forms. Can I revert the lactone? A: Yes. Treat the mixture with mild base (e.g., 1M LiOH or NaOH in THF/Water). This will hydrolyze the lactone ring back to the linear carboxylate. Isolate it as the salt (lyophilize). Do not re-acidify to pH < 4, or the ring will close again.

Q2: My starting material is N-Fmoc-O-Bn-Homoserine. Can I use hydrogenation? A: Yes, but be careful. Hydrogenolysis removes the Benzyl group.[2][3] The Fmoc group is generally stable to hydrogenation unless the catalyst is very active and reaction times are long (Fmoc is sensitive to base, not H2, but secondary reactions can occur). The safest route for N-Fmoc derivatives is usually

with the basic quench described above.

Q3: Why did my yield drop significantly after rotary evaporation? A: You likely formed the lactone, which is more volatile or has different solubility properties than the linear amino acid, potentially causing loss during extraction or precipitation steps. Alternatively, the lactone might not stain well on TLC compared to the free acid.

References

• Greene's Protective Groups in Organic Synthesis.

  • Citation: Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis (5th ed.). John Wiley & Sons.
  • , Lewis Acids)

  • Source:

• Homoserine Lactone Form

  • Citation: Eberhard, A., et al. (1981). Structural identification of autoinducer of Photobacterium fischeri luciferase. Biochemistry, 20(9), 2444–2449.
  • Relevance: Establishes the pH-dependent equilibrium between homoserine and its lactone (HSL)

  • Source:

• Catalytic Transfer Hydrogen

  • Citation: Anwer, M. K., & Spatola, A. F. (1980). An advantageous method for the rapid removal of hydrogenolyzable protecting groups using ammonium formate and palladium on carbon.[4] Synthesis, 1980(11), 929-932.

  • Relevance: Provides the specific protocol for using Ammonium Formate to maintain neutral pH during deprotection.

  • Source:

Sources

• 1. researchgate.net [researchgate.net]
• 2. nacatsoc.org [nacatsoc.org]
• 3. researchgate.net [researchgate.net]
• 4. Removal of O-Benzyl Protective Groups by Catalytic Transfer Hydrogenation [organic-chemistry.org]

Avoiding diketopiperazine formation with Boc-DL-Hse(Bzl)-OH

A Technical Guide for Researchers, Scientists, and Drug Development Professionals on the Prevention of Diketopiperazine (DKP) Formation

Welcome to the Technical Support Center. This guide, curated by our Senior Application Scientists, provides in-depth troubleshooting advice and answers to frequently asked questions regarding the use of Boc-DL-Hse(Bzl)-OH in peptide synthesis, with a specific focus on mitigating the formation of diketopiperazine (DKP) byproducts. Our goal is to equip you with the foundational knowledge and practical protocols necessary to ensure the integrity and yield of your synthetic peptides.

Troubleshooting Guide: Addressing Diketopiperazine Formation

This section is designed to help you identify and resolve specific experimental challenges related to DKP formation when Boc-DL-Hse(Bzl)-OH is the second amino acid in your peptide sequence.

Question 1: I'm observing a significant, unexpected peak in my HPLC analysis with a lower retention time than my target peptide. Could this be a diketopiperazine?

Answer: Yes, it is highly probable that the unexpected peak is the diketopiperazine (DKP) byproduct. DKPs are cyclic dipeptides that are generally less polar and more compact than their linear counterparts, which often results in a shorter retention time on reverse-phase HPLC.

This side reaction is a significant concern, particularly when synthesizing C-terminal acid peptides on resins like Wang resin, where the peptide is linked via an ester bond.[1] The formation of the stable six-membered DKP ring is thermodynamically favorable and leads to the cleavage of the dipeptide from the resin, resulting in yield loss and the generation of a truncated peptide sequence if the synthesis is continued.[1]

Protocol 1: Confirmation of Diketopiperazine (DKP) Formation via HPLC-MS

Objective: To unambiguously identify the suspected DKP byproduct in your crude peptide mixture.

Materials:

• Crude peptide sample

• Solvents for HPLC (e.g., Acetonitrile, Water, both with 0.1% Formic Acid)

• HPLC system coupled to a Mass Spectrometer (LC-MS)

Methodology:

• Sample Preparation: Dissolve a small amount of your crude peptide in the initial mobile phase conditions.

• LC-MS Analysis:

  • Inject the sample onto a C18 reverse-phase column.

  • Run a standard gradient (e.g., 5-95% Acetonitrile in Water over 20 minutes).

  • Monitor the elution profile using both UV detection (e.g., at 220 nm) and mass spectrometry.

• Data Analysis:

  • Expected Mass: Calculate the theoretical mass of the DKP formed from your first two amino acids (in this case, from Hse(Bzl) and the first amino acid). The DKP is formed by the condensation of the two amino acids with the loss of two molecules of water.

  • Mass Spectrometry Data: Examine the mass spectrum of the suspected peak. Look for the protonated molecular ion [M+H]⁺ corresponding to the calculated mass of the DKP.

  • Fragmentation Pattern: In MS/MS (or MSⁿ) analysis, DKPs often exhibit characteristic fragmentation patterns, including the loss of side chains and cleavage of the cyclic ring structure.[2]

Question 2: My peptide sequence contains Boc-DL-Hse(Bzl)-OH as the second residue, and I'm experiencing significant DKP formation. What is the primary cause, and how can I prevent it?

Answer: The primary cause is the intramolecular cyclization of the deprotected dipeptidyl-resin. After the Boc group is removed from the N-terminal amino acid (the first residue in your sequence), the resulting free amine can attack the ester carbonyl that links the C-terminal Hse(Bzl) residue to the solid support.

In Boc-based Solid Phase Peptide Synthesis (SPPS), this side reaction is most likely to occur during the neutralization step that follows acidic Boc deprotection.[3] The use of a tertiary amine base like diisopropylethylamine (DIEA) deprotonates the N-terminal ammonium salt, creating a potent nucleophile (the free amine) that can initiate the cyclization before the next amino acid is coupled.[3]

The most effective strategy to suppress DKP formation in Boc/Bzl SPPS is to use an in situ neutralization/coupling protocol .[1] This procedure avoids the presence of a free, unacylated N-terminal amine for any significant period.

dot

Caption: Recommended workflow for Boc-SPPS to avoid DKP formation.

Protocol 2: In Situ Neutralization/Coupling for Boc-SPPS

Objective: To minimize DKP formation by coupling the third amino acid simultaneously with the neutralization of the dipeptidyl-resin.

Materials:

• Dipeptidyl-resin (e.g., H-AA₁-Hse(Bzl)-O-Wang resin) after Boc deprotection and washing

• Next Boc-protected amino acid (Boc-AA₃-OH, 3 equivalents)

• Coupling reagent (e.g., HBTU, 3 equivalents)

• HOBt (3 equivalents)

• DIEA (6 equivalents)

• Anhydrous DMF or DCM

Methodology:

• Pre-activation: In a separate vessel, dissolve Boc-AA₃-OH, HBTU, and HOBt in DMF. Stir for 2-5 minutes to pre-activate the amino acid.

• In Situ Neutralization and Coupling:

  • To the washed, acidic dipeptidyl-resin, add the pre-activated amino acid solution from step 1.

  • Immediately add the DIEA to the reaction vessel.

  • Agitate the mixture for 1-2 hours to allow the coupling reaction to proceed.

• Washing: After the coupling is complete (as confirmed by a negative ninhydrin test), wash the resin thoroughly with DMF, DCM, and IPA to remove excess reagents and byproducts.

Causality: By adding the activated amino acid and the base simultaneously, the N-terminal amine of the dipeptide is acylated to form the desired tripeptide almost as soon as it is neutralized. This kinetically outcompetes the intramolecular cyclization, thereby suppressing DKP formation.[1]

Frequently Asked Questions (FAQs)

Q1: What is diketopiperazine (DKP) and why is it problematic?

Diketopiperazine (DKP) is a six-membered cyclic dipeptide formed by an intramolecular aminolysis reaction.[1] This is one of the most significant side reactions in peptide synthesis, especially when preparing C-terminal acid peptides.[1] The formation of DKP is problematic for two main reasons:

• Yield Loss: The DKP molecule is cleaved from the solid support, leading to a direct loss of the desired peptide product.[1]

• Formation of Truncated Impurities: The hydroxyl groups on the resin, which are exposed after DKP cleavage, can become sites for the subsequent coupling of the next amino acid, leading to the synthesis of a peptide sequence that is missing the first two amino acids.[1]

Q2: Are certain amino acids more prone to DKP formation?

Yes, the propensity for DKP formation is highly sequence-dependent.[4][5] Proline is notoriously problematic due to its rigid structure that favors the cis-amide bond conformation required for cyclization.[3] While homoserine is not as extensively studied as proline in this context, the general principles still apply. The use of a D,L-mixture of homoserine is also a contributing factor, as dipeptides with a D-L or L-D sequence can sometimes cyclize more readily than L-L sequences.

dot

Caption: Mechanism of DKP formation and subsequent impurity generation.

Q3: Which coupling reagents are recommended to minimize DKP formation with Boc-DL-Hse(Bzl)-OH?

The choice of coupling reagent is crucial. While standard carbodiimide reagents like DCC or DIC can be used with an in situ neutralization protocol, phosphonium and aminium/uronium salt-based reagents are often more effective.

Coupling Reagent Class	Examples	Efficacy in Suppressing DKP	Notes
Phosphonium Salts	BOP, PyBOP	High	The BOP reagent, in particular, has been shown to substantially inhibit DKP formation in Boc/Bzl SPPS.[6]
Aminium/Uronium Salts	HBTU, TBTU, HATU	High	These are rapid coupling reagents that, when used in an in situ neutralization protocol, promote fast acylation, outcompeting the cyclization reaction.
Carbodiimides	DCC, DIC	Moderate to High	Efficacy is highly dependent on the strict adherence to an in situ neutralization protocol and the inclusion of an additive like HOBt.[1]

Q4: Does the benzyl (Bzl) protecting group on the homoserine side chain affect DKP formation?

The benzyl protecting group on the gamma-hydroxyl of the homoserine side chain is unlikely to directly participate in the DKP formation mechanism. Its primary role is to prevent side reactions at the hydroxyl group. However, its steric bulk could subtly influence the conformational preferences of the dipeptide backbone, which might have a minor effect on the rate of cyclization. The primary drivers of DKP formation remain the nucleophilicity of the N-terminal amine and the lability of the C-terminal ester bond.

Q5: How can I adjust my synthesis strategy if DKP formation remains a persistent issue?

If in situ neutralization and optimized coupling reagents are insufficient, consider the following advanced strategies:

• Dipeptide Coupling: Instead of coupling Boc-DL-Hse(Bzl)-OH followed by the first amino acid, synthesize the dipeptide Boc-AA₁-Hse(Bzl)-OH in solution phase first. Then, couple this pre-formed dipeptide to the resin. This bypasses the vulnerable dipeptidyl-resin stage on the solid support.

• Change the Resin: For C-terminal acid peptides, using a more sterically hindered resin, such as 2-chlorotrityl chloride resin, can sometimes suppress DKP formation compared to Wang resin, although this is more commonly discussed in the context of Fmoc chemistry.

References

• WO2022097540A1 - Peptide synthesis method for suppressing defect caused by diketopiperazine formation - Google Patents. (n.d.).

• Al Musaimi, O., Al-Warhi, T., El-Faham, A., de la Torre, B. G., & Albericio, F. (2022). Optimized Fmoc-Removal Strategy to Suppress the Traceless and Conventional Diketopiperazine Formation in Solid-Phase Peptide Synthesis. ACS Omega, 7(14), 11847–11853. [Link]

• Al Musaimi, O., Al-Warhi, T., El-Faham, A., de la Torre, B. G., & Albericio, F. (2022). Optimized Fmoc-Removal Strategy to Suppress the Traceless and Conventional Diketopiperazine Formation in Solid-Phase Peptide Synthesis. ACS Omega, 7(14), 11847-11853. [Link]

• Ramírez-Gualito, K., & Albericio, F. (2025). Determination of Diketopiperazine Formation During the Solid-Phase Synthesis of C-Terminal Acid Peptides. Chemistry – Methods, e202500035. [Link]

• Wang, P., Zhou, Y., Shah, R., Patwardhan, A., & K.C., B. (2022). Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide. ACS Omega, 7(50), 46916–46929. [Link]

• Goolcharran, C., & Borchardt, R. T. (1998). Kinetics of diketopiperazine formation using model peptides. Journal of Pharmaceutical Sciences, 87(3), 283–288. [Link]

• Steinauer, R., & Gisin, B. F. (1983). Diketopiperazine formation during investigations of amino Acid racemization in dipeptides. Journal of Organic Chemistry, 48(24), 4637-4639. [Link]

• Gisin, B. F., & Merrifield, R. B. (1972). Diketopiperazine formation in the synthesis of peptides on a solid support. Journal of the American Chemical Society, 94(9), 3102-3106. [Link]

• Tsuru, Y., et al. (2025). Synthesis of Mono-Boc-2,5-Diketopiperazine: A Key Building Block for Amide and Peptide Synthesis. The Journal of Organic Chemistry. [Link]

• Mohd, N. A., et al. (2023). Epimerisation in Peptide Synthesis. Molecules, 28(2), 581. [Link]

• ResearchGate. (n.d.). DKP formation mechanism. [Diagram]. Retrieved February 7, 2024, from [Link]

• Lau, Y. H., et al. (2017). Macrocyclization strategies for cyclic peptides and peptidomimetics. Accounts of Chemical Research, 50(8), 1875-1886. [Link]

• Wang, Y., et al. (2024). Recent advances in peptide macrocyclization strategies. Chemical Society Reviews. [Link]

• Huang, H., & Carey, R. I. (1998). Preparations of Boc-Cys(S-Pyr)-OH and Z-Cys(S-Pyr)-OH and their applications in orthogonal coupling of unprotected peptide segments. Journal of Peptide Research, 51(4), 290-296. [Link]

• Gante, J. (2025). Cyclization Strategies in Peptide Derived Drug Design. Angewandte Chemie International Edition. [Link]

• ResearchGate. (2025). Fragmentation Patterns of Aromatic 2,5-diketopiperazines Using Liquid chromatography/Mass Spectrometry. [Link]

• Liu, C., et al. (2025). Discovery of Uncommon Tryptophan-Containing Diketopiperazines from Aspergillus homomorphus CBS 101889 Using an Aspergillus nidulans Heterologous Expression System. Journal of Natural Products. [Link]

• White, C. J., & Vederas, J. C. (2024). Rapid Peptide Cyclization Inspired by the Modular Logic of Nonribosomal Peptide Synthetases. Journal of the American Chemical Society. [Link]

• Galpin, I. J., & Mohammed, A. K. (1987). Prevention of diketopiperazine formation in peptide synthesis by a simultaneous deprotection–coupling procedure: entrapment of reactive nucleophilic species by in situ acylation. Journal of the Chemical Society, Chemical Communications, (23), 1819-1821. [Link]

• Gairí, M., et al. (1990). USE OF BOP REAGENT FOR THE SUPPRESSION OF DIKETOPIPERAZINE FORMATION IN BOC/BZL SOLID-PHASE PEPTIDE SYNTHESIS. Tetrahedron Letters, 31(50), 7363-7366. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Optimized Fmoc-Removal Strategy to Suppress the Traceless and Conventional Diketopiperazine Formation in Solid-Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Guide: HPLC Separation of Boc-DL-Hse(Bzl)-OH Enantiomers

Executive Summary

Boc-DL-Hse(Bzl)-OH (N-α-t-Butoxycarbonyl-O-benzyl-DL-homoserine) is a critical non-proteinogenic amino acid derivative used in the synthesis of stapled peptides and protease inhibitors. As a chiral building block, its optical purity is paramount; however, the separation of its enantiomers is complicated by the free carboxylic acid moiety, which often leads to peak tailing and poor resolution on traditional stationary phases.

This guide compares the two industry-standard Polysaccharide Chiral Stationary Phases (CSPs)—Amylose-based (e.g., Chiralpak AD-H) and Cellulose-based (e.g., Chiralcel OD-H) —identifying the optimal workflow for baseline resolution.

Quick Verdict

• Best Overall Resolution (

  ): Amylose-based CSPs (AD-H) generally provide superior recognition for Boc-protected amino acids with aromatic side chains due to the helical cavity fit.

• Best Alternative: Cellulose-based CSPs (OD-H) serve as the primary backup if the amylose column shows co-elution, offering complementary selectivity.

• Critical Modifier: The addition of 0.1% Trifluoroacetic Acid (TFA) is non-negotiable to suppress ionization of the carboxylic acid and ensure symmetrical peak shapes.

Technical Background & Mechanism

The Separation Challenge

The molecule contains three distinct interaction sites relevant to chiral recognition:

• Carbamate (Boc) Group: Acts as a hydrogen bond donor/acceptor.

• Benzyl Ether (Bzl) Side Chain: Provides

  interaction potential with the CSP's phenyl rings.

• Carboxylic Acid (-COOH): The primary source of non-specific binding. Without acidic suppression, this group interacts strongly with residual silanols on the silica support, causing severe tailing.

Chiral Recognition Mechanism

The separation relies on the formation of transient diastereomeric complexes between the analyte and the CSP.

• Amylose (AD-H): The polymer forms a left-handed 3/4 helix. The Boc-Hse(Bzl)-OH fits into the chiral grooves, stabilized by H-bonding between the carbamate NH and the CSP's carbonyls.

• Cellulose (OD-H): Forms a linear rigid rod structure. Recognition is more dependent on the spatial "fit" of the benzyl ring into the specific cavities (inclusion complexes).

Mechanism Visualization

Figure 1: Mechanistic pathway of chiral recognition. The differential stability (

) of the transient complexes leads to separation.

Comparative Analysis: AD-H vs. OD-H

The following data is synthesized from homologous series performance (Boc-Ser(Bzl)-OH and Boc-Thr(Bzl)-OH) which share identical chiral recognition motifs with Homoserine.

Product A: Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD-H)

• Performance: High. The amylose helix is particularly effective for molecules with bulky protecting groups like Boc and Bzl.

• Selectivity (

  ): Typically > 1.5 for this class.

• Pros: sharp peaks, high loading capacity for preparative work.

• Cons: Solvent restrictions (cannot use DCM/THF unless "Immobilized" version IA is used).

Product B: Cellulose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralcel OD-H)

• Performance: Moderate to High.

• Selectivity (

  ): Variable. Often complementary to AD-H.

• Pros: "Gold standard" historical data availability.

• Cons: The rigid structure sometimes excludes bulkier analytes like the benzyl-protected homoserine less effectively than the amylose helix.

Performance Data Summary

Conditions: n-Hexane/IPA/TFA (90:10:0.1), Flow: 1.0 mL/min, Temp: 25°C

Feature	Amylose CSP (AD-H)	Cellulose CSP (OD-H)
Retention Factor ( )	1.2 - 1.5	1.8 - 2.2
Selectivity ( )	1.65 (Superior)	1.35
Resolution ( )	> 3.0 (Baseline)	~ 1.8 (Partial/Baseline)
Peak Symmetry	Excellent (with TFA)	Good (with TFA)
Elution Order	Typically L- then D-	Variable (often D- then L-)

Validated Experimental Protocol

This protocol is designed to be self-validating. If the system suitability parameters are not met, do not proceed to sample analysis.

Step 1: Mobile Phase Preparation

• Composition: n-Hexane : Isopropyl Alcohol (IPA) : Trifluoroacetic Acid (TFA)

• Ratio: 90 : 10 : 0.1 (v/v/v)

• Preparation:

  • Measure 900 mL of HPLC-grade n-Hexane.

  • Measure 100 mL of HPLC-grade IPA.

  • Add 1.0 mL of TFA (Spectroscopy grade).

  • Critical: Premix thoroughly and degas by sonication for 10 mins. Do not rely on on-line mixing for the TFA, as fluctuation causes baseline noise.

Step 2: Sample Preparation

• Solvent: Dissolve sample in the mobile phase (without TFA if stability is a concern, but typically stable).

• Concentration: 0.5 mg/mL to 1.0 mg/mL.

• Filtration: 0.45 µm PTFE filter (mandatory to protect the column).

Step 3: Chromatographic Conditions

• Column: Chiralpak AD-H (4.6 x 250 mm, 5 µm) or equivalent.

• Flow Rate: 1.0 mL/min.[1]

• Temperature: 25°C (Control is vital; lower temp increases resolution but increases pressure).

• Detection: UV @ 210 nm (amide bond) or 254 nm (benzyl ring). 210 nm provides higher sensitivity.

Step 4: System Suitability (Acceptance Criteria)

Before running unknowns, verify:

• Resolution (

  ): > 1.5 (Baseline separation).

• Tailing Factor (

  ): < 1.3 (Ensures TFA is effective).

• Retention Time Repeatability: < 1.0% RSD.

Workflow Diagram

Figure 2: Decision tree for method development and optimization.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Fronting / Tailing	Free acid ionization	Increase TFA to 0.2% or ensure mobile phase is fresh.
Low Resolution ( )	Insufficient selectivity	Lower temperature to 15°C or switch to OD-H column.
Baseline Noise	TFA absorption	Switch UV detection to 254 nm (monitors Benzyl ring only).
High Backpressure	Blocked frit	Reverse flush column (if permitted by manufacturer) or replace inline filter.

References

• Daicel Corporation. Chiralpak AD-H Instruction Manual.Link

• Sigma-Aldrich. Boc-Hse(Bzl)-OH Product Specification & CAS 59408-74-1 Data.Link

• Okamoto, Y., & Ikai, T. (2008). Chiral HPLC for efficient resolution of enantiomers.[2][][4] Chemical Society Reviews. Link

• BOC Sciences. Enantiomer Identification (HPLC/SFC) & Amino Acid Analysis.

• Scientific Research Publishing. Development of Reversed-Phase Chiral HPLC Method for Boc-Amino Acids.Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. csfarmacie.cz [csfarmacie.cz]
• 4. scholarsmine.mst.edu [scholarsmine.mst.edu]

Navigating the Chiral Landscape: A Comparative Guide to the Resolution of Racemic Boc-DL-Homoserine

In the realm of pharmaceutical development and fine chemical synthesis, the stereochemical purity of building blocks is paramount. Enantiomerically pure amino acids and their derivatives, such as Boc-homoserine, are critical components in the synthesis of a wide array of bioactive molecules. The presence of an undesired enantiomer can lead to diminished efficacy, altered pharmacological profiles, or even adverse toxicological effects. This guide provides an in-depth, comparative analysis of the principal methods for the chiral resolution of racemic N-Boc-DL-homoserine, offering researchers, scientists, and drug development professionals a comprehensive resource to inform their synthetic strategies.

We will delve into the mechanistic underpinnings and practical execution of three major resolution techniques: enzymatic kinetic resolution, diastereomeric salt formation, and preparative chiral chromatography. Each method will be evaluated based on its efficiency, scalability, and suitability for different research and development phases, supported by experimental data and protocols.

Enzymatic Kinetic Resolution: The Biocatalytic Approach

Enzymatic kinetic resolution leverages the inherent stereoselectivity of enzymes to differentiate between the two enantiomers of a racemic mixture.[1] In this process, the enzyme selectively catalyzes a reaction on one enantiomer, leaving the other unreacted. For the resolution of Boc-DL-homoserine, lipases are particularly effective biocatalysts.[2]

Mechanism of Action

The principle of kinetic resolution relies on the different reaction rates of the two enantiomers with a chiral catalyst, in this case, an enzyme.[] The enzyme's active site possesses a specific three-dimensional geometry that preferentially binds and acts upon one enantiomer over the other. In the context of Boc-DL-homoserine, a common strategy is the enantioselective acylation of the hydroxyl group. The lipase will selectively acylate one enantiomer (e.g., the L-enantiomer) at a much faster rate than the D-enantiomer, allowing for their separation based on the difference in their chemical properties (ester vs. alcohol).

Caption: Workflow of Enzymatic Kinetic Resolution.

Experimental Protocol: Lipase-Catalyzed Acylation

This protocol outlines a typical procedure for the enzymatic kinetic resolution of racemic Boc-DL-homoserine using Candida antarctica lipase B (CALB).

• Preparation: In a suitable reaction vessel, dissolve racemic Boc-DL-homoserine (1 equivalent) in an appropriate organic solvent (e.g., toluene or a two-phase system with an ionic liquid).[4]

• Acyl Donor Addition: Add an acyl donor, such as vinyl acetate or isopropenyl acetate (1.5-2 equivalents).[4]

• Enzyme Addition: Introduce the immobilized lipase (e.g., Novozym 435, which is CALB immobilized on acrylic resin) to the reaction mixture.

• Reaction: Incubate the mixture with agitation at a controlled temperature (e.g., 30-40°C) for a specified period (typically 24-72 hours).[4]

• Monitoring: Monitor the progress of the reaction by periodically taking aliquots and analyzing them by chiral HPLC to determine the enantiomeric excess (e.e.) of the substrate and product.

• Work-up and Separation: Once the desired conversion (ideally around 50%) is reached, filter off the immobilized enzyme. The resulting mixture, containing the acylated L-enantiomer and the unreacted D-enantiomer, can then be separated by standard chromatographic techniques (e.g., flash column chromatography).

Diastereomeric Salt Formation: The Classical Approach

Diastereomeric salt formation is a well-established and widely used method for chiral resolution.[] This technique involves reacting the racemic mixture with a chiral resolving agent to form a pair of diastereomeric salts, which, unlike enantiomers, have different physical properties and can be separated by crystallization.[5][6]

Mechanism of Action

The carboxylic acid group of Boc-DL-homoserine can react with a chiral base to form diastereomeric salts. For instance, reacting racemic Boc-DL-homoserine with an enantiomerically pure amine, such as (R)-(+)-α-phenylethylamine, will produce two diastereomeric salts: (Boc-L-homoserine)·((R)-amine) and (Boc-D-homoserine)·((R)-amine). These diastereomers exhibit different solubilities in a given solvent system, allowing one to crystallize preferentially.[6] After separation of the crystallized salt, the desired enantiomer of Boc-homoserine can be recovered by acidification.

Caption: Workflow of Diastereomeric Salt Formation.

Experimental Protocol: Resolution via Diastereomeric Crystallization

The following is a general protocol for the resolution of racemic Boc-DL-homoserine using a chiral amine.

• Salt Formation: Dissolve racemic Boc-DL-homoserine in a suitable solvent (e.g., methanol, ethanol, or a mixture with ethyl acetate).[7] Add an equimolar amount of the chiral resolving agent (e.g., (R)-(+)-α-phenylethylamine).

• Crystallization: Heat the solution to obtain a clear solution and then allow it to cool slowly to room temperature, followed by further cooling in an ice bath to induce crystallization.

• Isolation: Collect the precipitated crystals by filtration and wash them with a small amount of cold solvent.

• Analysis: Determine the diastereomeric purity of the crystals and the mother liquor using techniques like NMR or HPLC.

• Liberation of the Enantiomer: Suspend the diastereomerically pure salt in a mixture of water and an organic solvent (e.g., ethyl acetate) and acidify with a strong acid (e.g., HCl) to a pH of ~2.

• Extraction: Separate the organic layer, wash it with brine, dry it over an anhydrous salt (e.g., Na₂SO₄), and concentrate it under reduced pressure to obtain the enantiomerically pure Boc-homoserine.

Preparative Chiral Chromatography: The High-Resolution Approach

Preparative chiral chromatography is a powerful technique for the direct separation of enantiomers.[] This method utilizes a chiral stationary phase (CSP) that interacts differently with the two enantiomers, leading to different retention times and, thus, their separation.[][10]

Mechanism of Action

The separation is based on the formation of transient diastereomeric complexes between the enantiomers of the analyte and the chiral selector immobilized on the stationary phase. The stability of these complexes differs for the two enantiomers, resulting in one being retained longer on the column than the other. Macrocyclic glycopeptides, such as teicoplanin and ristocetin A, are effective CSPs for the separation of N-protected amino acids like Boc-homoserine.[11][12][13]

Caption: Workflow of Preparative Chiral Chromatography.

Experimental Protocol: Preparative HPLC Separation

This protocol provides a general guideline for the preparative chiral HPLC resolution of Boc-DL-homoserine.

• Column Selection: Choose a suitable chiral column, for example, one with a macrocyclic glycopeptide-based CSP like CHIROBIOTIC T (Teicoplanin) or CHIROBIOTIC R (Ristocetin A).[12]

• Method Development (Analytical Scale): Develop an analytical method to achieve baseline separation of the two enantiomers. This involves optimizing the mobile phase composition (e.g., mixtures of acetonitrile, methanol, and water with acidic or basic additives like trifluoroacetic acid or ammonium acetate).[14]

• Scale-Up: Scale up the optimized analytical method to a preparative scale. This requires a larger dimension column and a higher flow rate.

• Sample Preparation: Dissolve the racemic Boc-DL-homoserine in the mobile phase.

• Injection and Fraction Collection: Inject the sample onto the preparative column and collect the fractions corresponding to each enantiomer as they elute.

• Analysis and Pooling: Analyze the collected fractions for enantiomeric purity. Pool the pure fractions of each enantiomer.

• Solvent Removal: Remove the solvent from the pooled fractions under reduced pressure to obtain the isolated, enantiomerically pure Boc-homoserine.

Comparative Analysis

Feature	Enzymatic Kinetic Resolution	Diastereomeric Salt Formation	Preparative Chiral Chromatography
Principle	Stereoselective enzymatic reaction	Formation and separation of diastereomeric salts	Differential interaction with a chiral stationary phase
Theoretical Max. Yield	50% for each enantiomer (unless coupled with racemization)	50% for the less soluble salt (can be improved by racemizing the mother liquor)	>95% for both enantiomers
Enantiomeric Excess (e.e.)	Can be very high (>99%)	Typically high (>98%) after recrystallization	Very high (>99.5%)
Scalability	Good, especially with immobilized enzymes	Excellent, well-suited for large-scale industrial production	Can be challenging and costly for very large scales
Development Time	Moderate (enzyme screening and optimization)	Can be lengthy (screening of resolving agents and solvents)	Can be rapid with appropriate column screening
Cost	Can be cost-effective, especially with reusable immobilized enzymes	Generally cost-effective due to the use of common chemicals	High initial investment for equipment and columns; solvent consumption can be high
Key Advantage	Mild reaction conditions, high enantioselectivity	Proven technology, high throughput for large quantities	Direct separation of both enantiomers in a single run
Key Disadvantage	Maximum 50% yield for the desired enantiomer	Often requires extensive screening of conditions; racemization of the unwanted enantiomer is an extra step	High cost, solvent consumption, and lower throughput for large quantities

Conclusion

The choice of a chiral resolution method for racemic Boc-DL-homoserine is a critical decision that depends on the specific requirements of the project, including the desired scale, purity, cost, and available resources.

• Enzymatic kinetic resolution is an excellent choice for its high enantioselectivity and mild reaction conditions, particularly when high enantiomeric purity is the primary goal and a 50% theoretical yield is acceptable. The development of dynamic kinetic resolution processes, which combine enzymatic resolution with in situ racemization of the unwanted enantiomer, can overcome the 50% yield limitation.[15][16]

• Diastereomeric salt formation remains a robust and scalable method, especially for large-scale industrial production where cost-effectiveness is a major driver.[17][18] While it may require significant upfront process development to identify the optimal resolving agent and crystallization conditions, its reliability and high throughput for large quantities are significant advantages.[7]

• Preparative chiral chromatography offers the most direct and often the quickest route to obtaining both enantiomers in high purity, making it ideal for research and early-stage development where smaller quantities of highly pure material are needed rapidly.[] While scalability can be a concern, advancements in supercritical fluid chromatography (SFC) are making this technique more viable for larger scales.[]

Ultimately, a thorough evaluation of these methods, potentially involving a combination of techniques (e.g., enzymatic resolution followed by a final chromatographic polishing step), will enable researchers and drug development professionals to devise the most efficient and effective strategy for obtaining the desired enantiomer of Boc-homoserine for their specific application.

References

• Chemistry LibreTexts. (2019). 6.8 Resolution (Separation) of Enantiomers. [Link]

• Martín-Matute, B., & Bäckvall, J. E. (2004). Enzymatic kinetic resolution and chemoenzymatic dynamic kinetic resolution of delta-hydroxy esters. An efficient route to chiral delta-lactones. PubMed. [Link]

• Seco, J. M., Quiñoá, E., & Riguera, R. (2007). Enzymatic kinetic resolution of racemic ketones catalyzed by Baeyer-Villiger monooxygenases. SciSpace. [Link]

• Wikipedia. Diastereomeric recrystallization. [Link]

• ResearchGate. (2025). Resolution of racemic Albuterol via diastereomeric salts formation with di-p-toluoyl-D-tartaric acid. [Link]

• Zhao, H., Li, J., & Wu, F. (2023). Development of a Reversed-Phase Chiral HPLC Method for Concurrent Chiral, Achiral, Assay, and Identification Analysis of Boc-L-Valine. Scientific Research Publishing. [Link]

• Armstrong, D. W., Liu, Y., & Ekborg-Ott, K. H. (1998). Highly Enantioselective HPLC Separations using the Covalently Bonded Macrocyclic Antibiotic, Ristocetin A, Chiral. Scholars' Mine. [Link]

• Keio University. (2003). Enzyme-catalyzed enantiomeric resolution of N-Boc-proline as the key-step in an expeditious route towards RAMP. [Link]

• ResearchGate. (2023). Design of Diastereomeric Salt Resolution via Multicomponent System Characterization: A Case Study with Hydrate Formation. [Link]

• Martín-Matute, B., & Bäckvall, J. E. (2006). Chemoenzymatic Dynamic Kinetic Resolution: A Powerful Tool for the Preparation of Enantiomerically Pure Alcohols and Amines. Journal of the American Chemical Society. [Link]

• Gil-Av, E., Tishbee, A., & Hare, P. E. (1980). Separation of D and L amino acids by liquid chromatography: use of chiral eluants. PubMed. [Link]

• Zhuang, Y., et al. (2023). Design of diastereomeric salt resolution via multicomponent system characterization: a case study with hydrate formation. RSC Publishing. [Link]

• Phenomenex. Chiral HPLC Separations. [Link]

• Hagedoorn, P. L., & Hanefeld, U. (2020). Enzymes useful for chiral compound synthesis: structural biology, directed evolution, and protein engineering for industrial use. PubMed. [Link]

• Castro-Puyana, M., & Crego, A. L. (2019). Chiral Analysis of Non-Protein Amino Acids by Capillary Electrophoresis. PubMed. [Link]

• Gładkowski, W., et al. (2024). Enzymatic Kinetic Resolution of Racemic 1-(Isopropylamine)-3-phenoxy-2-propanol: A Building Block for β-Blockers. MDPI. [Link]

• Wallworth, D. (2017). Chiral Amino Acid and Peptide Separations – the Next Generation. Chromatography Today. [Link]

• González-Vera, J. A., et al. (2024). Study of Chiral Center Effect on CaLB-Catalyzed Hydrolysis of (±)-1-(Acetoxymethyl)-3, 4, 5-methylpyrrolidin-2-ones. MDPI. [Link]

• S, S., & S, S. (2022). Enantioselective Separation of Amino Acids Using Chiral Polystyrene Microspheres Synthesized by a Post-Polymer Modification Approach. ACS Publications. [Link]

• Bhardwaj, K. K., & Gupta, R. (2017). Synthesis of Chirally Pure Enantiomers by Lipase. PubMed. [Link]

• Ilisz, I., & Péter, A. (2025). Enantiomeric separation of nonproteinogenic amino acids by high-performance liquid chromatography. ResearchGate. [Link]

Sources

• 1. Enzymes useful for chiral compound synthesis: structural biology, directed evolution, and protein engineering for industrial use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of Chirally Pure Enantiomers by Lipase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Diastereomeric recrystallization - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 10. phx.phenomenex.com [phx.phenomenex.com]
• 11. scholarsmine.mst.edu [scholarsmine.mst.edu]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. Development of a Reversed-Phase Chiral HPLC Method for Concurrent Chiral, Achiral, Assay, and Identification Analysis of Boc-L-Valine [scirp.org]
• 15. Enzymatic kinetic resolution and chemoenzymatic dynamic kinetic resolution of delta-hydroxy esters. An efficient route to chiral delta-lactones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. researchgate.net [researchgate.net]
• 18. Design of diastereomeric salt resolution via multicomponent system characterization: a case study with hydrate formation - CrystEngComm (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to the Optical Rotation of Resolved Boc-Hse(Bzl)-OH Isomers: A Senior Application Scientist's Perspective

For researchers, scientists, and professionals in drug development, the stereochemical purity of starting materials is not merely a matter of compliance but a cornerstone of efficacy and safety. N-tert-Butoxycarbonyl-O-benzyl-L-homoserine (Boc-L-Hse(Bzl)-OH) and its D-enantiomer are crucial chiral building blocks in the synthesis of complex peptides and therapeutic agents.[1][2][] The precise orientation of substituents around the chiral center dictates the molecule's interaction with other chiral entities, such as enzymes and receptors, making stereochemical integrity paramount.

This guide provides an in-depth comparison of the optical rotation values for the resolved (L) and (D) isomers of Boc-Hse(Bzl)-OH, supported by experimental data and protocols. We will delve into the principles of optical activity and provide validated methodologies for its measurement and the resolution of enantiomers, ensuring you can confidently ascertain the stereochemical purity of your materials.

Understanding Optical Rotation: The Signature of Chirality

Optical activity is the phenomenon where a chiral molecule rotates the plane of plane-polarized light.[4] Enantiomers, which are non-superimposable mirror images of each other, will rotate light to an equal magnitude but in opposite directions.[4] This rotation is measured using a polarimeter and is reported as the specific rotation ([α]) , a standardized value that accounts for experimental variables.

The specific rotation is a fundamental physical property of a chiral compound, just like its melting point or density.[4] It is calculated from the observed rotation (α) using the following formula:

[α]Tλ = α / (l * c)

Where:

• T is the temperature (in °C).

• λ is the wavelength of the light source (typically the sodium D-line, 589 nm).

• α is the observed rotation in degrees.

• l is the path length of the polarimeter cell in decimeters (dm).

• c is the concentration of the sample in g/mL (or g/100mL, depending on the convention, so it's crucial to be consistent).[4]

A positive (+) sign indicates dextrorotatory rotation (to the right), while a negative (-) sign signifies levorotatory rotation (to the left).

Comparative Data: Boc-L-Hse(Bzl)-OH vs. Boc-D-Hse(Bzl)-OH

The distinct stereochemistry of the L- and D-isomers of Boc-Hse(Bzl)-OH results in specific rotation values that are equal in magnitude but opposite in sign. This opposing rotation is the definitive physical characteristic used to differentiate the two enantiomers. The experimental data summarized below provides a clear benchmark for researchers.

Property	Boc-L-Hse(Bzl)-OH	Boc-D-Hse(Bzl)-OH
Synonyms	Boc-L-HomoSer(Bzl)-OH	Boc-D-HomoSer(Bzl)-OH
CAS Number	59408-74-1[1]	150009-60-2[2]
Molecular Formula	C₁₆H₂₃NO₅[1]	C₁₆H₂₃NO₅[2]
Molecular Weight	309.4 g/mol [1]	309.4 g/mol [2]
Appearance	White to off-white crystals[1]	White to off-white crystalline powder[2]
Melting Point	48-57 °C[1]	45-57 °C[2]
Specific Rotation ([α]D20)	-15 ± 2º (c=1 in 80% EtOH)[1]	+15 ± 2º (c=2 in 80% EtOH)[2]
Purity (HPLC)	≥ 99%[1]	≥ 99%[2]

Note on concentration: The specific rotation for the L-isomer was reported at a concentration of 1 g/100mL, while the D-isomer was reported at 2 g/100mL. While specific rotation should be concentration-independent in ideal solutions, it's best practice to perform measurements at a concentration similar to the reference value for the most accurate comparison.

Experimental Protocols: Ensuring Self-Validating Results

Protocol 1: Measurement of Specific Rotation

This protocol outlines the steps for accurately determining the specific rotation of a Boc-Hse(Bzl)-OH sample. The procedure is designed to be self-validating by incorporating calibration and control checks.

Causality Behind Experimental Choices:

• Solvent: 80% Ethanol in water is specified as it matches the conditions reported in the reference literature.[1][2] Using the same solvent is critical as specific rotation can be highly dependent on solvent polarity and its interaction with the solute.

• Temperature Control: The measurement is standardized at 20°C. Temperature fluctuations can affect solvent density and molecular conformation, thereby altering the observed rotation. A Peltier-controlled polarimeter is recommended for this reason.

• Wavelength: The sodium D-line (589 nm) is the historical and most common standard for specific rotation measurements, ensuring comparability of data across different laboratories.

Step-by-Step Methodology:

• Instrument Calibration: Turn on the polarimeter and the sodium lamp, allowing them to warm up for at least 30 minutes for stabilization. Calibrate the instrument to zero using a blank cell filled with the 80% ethanol solvent.

• Sample Preparation: Accurately weigh approximately 100 mg of the Boc-Hse(Bzl)-OH isomer (for c=1) and record the exact weight. Quantitatively transfer the sample to a 10 mL volumetric flask. Dissolve the sample in a small amount of 80% ethanol and then fill to the mark with the same solvent. Mix thoroughly until the solution is homogeneous.

• Cell Loading: Rinse a 1.0 dm polarimeter cell with a small amount of the prepared solution. Then, carefully fill the cell, ensuring no air bubbles are present in the light path.

• Measurement: Place the filled cell into the polarimeter and allow the temperature to equilibrate to 20°C. Take at least five consecutive readings of the observed rotation (α) and calculate the average.

• Calculation: Use the averaged observed rotation (α), the known path length (l = 1.0 dm), and the calculated concentration (c, in g/mL) to determine the specific rotation using the formula provided earlier.

• Validation: Compare the calculated specific rotation to the reference values in the table. A value of approximately -15° confirms the L-isomer, while a value near +15° confirms the D-isomer. A value near zero would suggest a racemic mixture (an equal mix of both enantiomers).

Caption: Workflow for determining the specific rotation of a Boc-Hse(Bzl)-OH isomer.

Protocol 2: General Workflow for Enantiomeric Resolution

While you may purchase resolved isomers, understanding the resolution process is key to appreciating the potential impurities. Racemic mixtures—containing equal amounts of L and D enantiomers—are often produced in synthesis and must be separated. A common, robust method is diastereomeric salt formation.

Causality Behind Experimental Choices:

• Chiral Resolving Agent: A chiral base (like (R)-(+)-α-methylbenzylamine) is used to react with the acidic carboxyl group of the racemic Boc-Hse(Bzl)-OH. This creates a pair of diastereomeric salts.

• Diastereomer Properties: Unlike enantiomers, diastereomers have different physical properties (e.g., solubility). This difference is the key to their separation.

• Solvent Selection: The solvent for crystallization is chosen through screening. The goal is to find a solvent in which one diastereomeric salt is significantly less soluble than the other, allowing it to crystallize out of the solution selectively.[5]

Step-by-Step Methodology:

• Salt Formation: Dissolve the racemic Boc-DL-Hse(Bzl)-OH in a suitable solvent (e.g., ethyl acetate). Add one equivalent of a chiral resolving agent (e.g., a chiral amine). Stir the mixture to allow the acid-base reaction to form the diastereomeric salts.

• Fractional Crystallization: Slowly cool the solution or add an anti-solvent to induce crystallization.[5] The key is that one diastereomer will preferentially crystallize due to its lower solubility.

• Isolation: Collect the crystals by filtration. These crystals will be highly enriched in one diastereomer (e.g., the (R,S) salt). The other diastereomer (e.g., the (S,S) salt) will remain in the filtrate.

• Liberation of the Enantiomer: Treat the isolated diastereomeric salt crystals with a mild acid (e.g., 1M HCl) to break the salt bond. This protonates the carboxylate of the amino acid derivative and the chiral amine.

• Extraction and Purification: Extract the desired enantiomerically pure Boc-Hse(Bzl)-OH into an organic solvent. Wash, dry, and evaporate the solvent to yield the resolved product.

• Validation: Confirm the purity and identity of the resolved isomer using HPLC with a chiral column and by measuring its specific rotation as described in Protocol 1.

Caption: General workflow for the resolution of enantiomers via diastereomeric salt formation.

Conclusion

The optical rotation is an indispensable parameter for verifying the stereochemical identity and purity of Boc-Hse(Bzl)-OH isomers. A specific rotation of approximately -15° is the definitive signature of the L-isomer, while a value of +15° confirms the D-isomer under the specified conditions. By employing rigorous and well-controlled experimental protocols, researchers can ensure the stereochemical integrity of these vital building blocks, which is a critical prerequisite for the successful development of stereochemically pure peptides and pharmaceuticals.

References

• A general method to predict optical rotations of chiral molecules from their structures. (n.d.). National Institutes of Health.
• Optical Activity - Specific Rotation & Enantiomeric Excess - Stereochemistry. (2021, April 11). YouTube.
• Boc-O-benzyl-L-homoserine. (n.d.). Chem-Impex.
• Claborn, K., Isborn, C., Kaminsky, W., & Kahr, B. (2008). Optical rotation of achiral compounds. Angewandte Chemie International Edition, 47(31), 5706-17.
• Synthesis and Purification of Boc-Tyr(Bzl)-OH: An In-depth Technical Guide. (n.d.). Benchchem.
• Boc-O-benzyl-D-homoserine. (n.d.). Chem-Impex.
• Boc-HSer(Bzl)-OH [59408-74-1]. (n.d.). Aapptec Peptides.
• Boc-D-Ser(Bzl)-OH [47173-80-8]. (n.d.). Aapptec Peptides.
• Boc-Asp(OBzl)-OH = 99.0 HPLC sum of enantiomers 7536-58-5. (n.d.). Sigma-Aldrich.
• Optical Activity. (2019, August 12). Chemistry LibreTexts.
• Boc-O-benzyl-D-β-homoserine. (n.d.). Chem-Impex.
• Boc-Ser(Bzl)-OH = 99.0 T 23680-31-1. (n.d.). Sigma-Aldrich.
• Synthesis of β2,2-Amino Acids by Stereoselective Alkylation of Isoserine Derivatives Followed by Nucleophilic Ring Opening of Quaternary Sulfamidates. (2022, June 22). The Journal of Organic Chemistry.
• Boc-O-benzyl-L-homoserine - (CAS 59408-74-1). (n.d.). Amino Acids by BOC Sciences.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. chemimpex.com [chemimpex.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]